4-Bromophenacyl triflate

• CAS: 93128-04-2

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Bromophenacyl Triflate: Synthesis, Properties, and Applications in Chemical Biology

Abstract

This technical guide provides a comprehensive overview of 4-bromophenacyl triflate (trifluoromethanesulfonate), a highly reactive electrophilic reagent with significant applications in organic synthesis and chemical biology. We delve into the historical context of phenacyl halides and the evolution of α-keto triflates, leading to the development of this powerful alkylating agent. This guide offers a detailed exploration of its synthesis, physicochemical properties, and reactivity. Particular emphasis is placed on its utility as a tool for protein modification, specifically as an affinity label for probing the active sites of enzymes. Detailed experimental protocols for its synthesis and application in protein modification are provided, alongside a discussion of the underlying reaction mechanisms. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique reactivity of 4-bromophenacyl triflate in their work.

Introduction: From Phenacyl Halides to the Super Electrophilicity of Triflates

The story of 4-bromophenacyl triflate is rooted in the broader history of phenacyl compounds, which have long been recognized for their utility in organic chemistry. The phenacyl group (C₆H₅C(O)CH₂⁻) has been a versatile protecting moiety and a key building block in synthesis.[1] Historically, phenacyl halides, such as phenacyl bromide and chloride, have been widely employed as alkylating agents.[1][2] Their ability to covalently modify nucleophilic residues in proteins has made them invaluable tools in biochemistry for studying enzyme structure and function.[3][4]

The advent of triflate chemistry revolutionized the field of organic synthesis. The trifluoromethanesulfonate (triflate) group (-OTf) is an exceptionally good leaving group, a consequence of the extreme acidity of its conjugate acid, triflic acid.[3][5][6] This property renders alkyl and aryl triflates highly reactive towards nucleophilic substitution.[3] The marriage of the phenacyl scaffold with the triflate leaving group gives rise to 4-bromophenacyl triflate, a reagent of significantly enhanced electrophilicity compared to its halide counterparts. This heightened reactivity allows for more efficient and often more specific modification of biological macromolecules under milder conditions.

Synthesis and Physicochemical Properties

While the precise first synthesis of 4-bromophenacyl triflate is not readily found in a single seminal publication, its preparation logically follows from established methods for the synthesis of α-keto triflates. One of the common methods for synthesizing α-keto triflates involves the reaction of α-halo ketones with a triflating agent.

Synthetic Protocol: Preparation of 4-Bromophenacyl Triflate from 4-Bromophenacyl Bromide

This protocol describes a plausible and efficient method for the synthesis of 4-bromophenacyl triflate from the readily available precursor, 4-bromophenacyl bromide.

Workflow for the Synthesis of 4-Bromophenacyl Triflate:

Caption: A general workflow for the synthesis of 4-bromophenacyl triflate.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask protected from light, dissolve 4-bromophenacyl bromide (1.0 eq) in a suitable inert solvent such as anhydrous acetonitrile or dichloromethane.

• Addition of Triflate Source: To the stirred solution, add silver trifluoromethanesulfonate (AgOTf) (1.1 eq) portion-wise at room temperature. The reaction is typically rapid, with the precipitation of silver bromide (AgBr) indicating the progress of the reaction.

• Reaction Monitoring: The reaction can be monitored by thin-layer chromatography (TLC) to ensure the complete consumption of the starting material.

• Work-up: Upon completion, the reaction mixture is filtered through a pad of celite to remove the precipitated AgBr. The filtrate is then concentrated under reduced pressure to yield the crude product.

• Purification: The crude 4-bromophenacyl triflate can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent, or by recrystallization from a suitable solvent system.

Physicochemical Properties

4-Bromophenacyl triflate is a solid at room temperature. Its key physicochemical properties are summarized in the table below. Due to its high reactivity, it should be stored under anhydrous conditions at low temperatures (2-8°C) to prevent decomposition.[2]

Property	Value
CAS Number	93128-04-2[7]
Molecular Formula	C₉H₆BrF₃O₄S[7]
Molecular Weight	347.11 g/mol [7]
Appearance	Off-white to white solid
Solubility	Soluble in most organic solvents (e.g., acetonitrile, dichloromethane, THF)
Stability	Sensitive to moisture and high temperatures

Note: Experimental values for melting point and detailed spectral data (NMR, IR, MS) for 4-bromophenacyl triflate are not consistently reported in publicly available literature and should be determined empirically upon synthesis. For reference, the spectral data of the precursor, 4-bromophenacyl bromide, is well-documented.[5][6]

Reactivity and Mechanism of Action

The high reactivity of 4-bromophenacyl triflate stems from the exceptional leaving group ability of the triflate anion. This makes the methylene carbon highly susceptible to nucleophilic attack.

Caption: General mechanism of nucleophilic substitution with 4-bromophenacyl triflate.

The primary mechanism of action for 4-bromophenacyl triflate in biological systems is the covalent modification of nucleophilic amino acid residues in proteins. The rate and selectivity of this modification depend on several factors, including the nucleophilicity of the amino acid side chain, its accessibility within the protein structure, and the local microenvironment (e.g., pH).

Applications in Chemical Biology: Probing the Proteome

The enhanced reactivity of 4-bromophenacyl triflate makes it a superior alternative to its bromide counterpart for various applications in chemical biology, particularly in the realm of proteomics and enzymology.

Affinity Labeling of Enzymes

4-Bromophenacyl triflate serves as an excellent affinity label. Affinity labels are molecules that structurally mimic a substrate or ligand of a target protein and contain a reactive group that forms a covalent bond with an amino acid residue at or near the active site. This irreversible binding allows for the identification of active site residues and the study of enzyme mechanisms. The 4-bromophenacyl moiety can be designed to mimic the binding of natural substrates in various enzymes.

Workflow for Affinity Labeling of a Target Protein:

Caption: A schematic workflow for an affinity labeling experiment.

Inhibition of Phospholipase A₂

Phospholipase A₂ (PLA₂) enzymes play a crucial role in inflammatory processes by catalyzing the hydrolysis of phospholipids to release arachidonic acid. The inhibition of PLA₂ is a key target for the development of anti-inflammatory drugs. p-Bromophenacyl bromide is a well-known irreversible inhibitor of PLA₂, targeting a critical histidine residue in the active site.[1][4][8] Given its superior reactivity, 4-bromophenacyl triflate is expected to be an even more potent inhibitor of PLA₂.

Modification of Specific Amino Acid Residues

The electrophilic nature of 4-bromophenacyl triflate allows it to react with a variety of nucleophilic amino acid side chains.

• Histidine: The imidazole side chain of histidine is a common target for alkylation by phenacyl halides.[9] This modification is often pH-dependent, with the less protonated form of the imidazole ring being more nucleophilic.

• Cysteine: The thiol group of cysteine is a highly nucleophilic target for alkylating agents.

• Aspartate and Glutamate: The carboxylate side chains of aspartate and glutamate can also be esterified by 4-bromophenacyl triflate, although this reaction typically requires specific activation or occurs at a slower rate compared to modification of histidine or cysteine.

• Methionine: The thioether side chain of methionine can also be alkylated.

The selectivity for a particular residue can be influenced by the protein's tertiary structure, which may position a specific residue for favorable interaction with the reagent.

Experimental Protocol: Protein Modification with 4-Bromophenacyl Triflate

This protocol provides a general guideline for the modification of a target protein with 4-bromophenacyl triflate. The optimal conditions (e.g., reagent concentration, incubation time, pH) will need to be determined empirically for each specific protein.

Step-by-Step Methodology:

• Protein Preparation: Prepare a solution of the target protein in a suitable buffer (e.g., HEPES, phosphate buffer) at a concentration of 1-5 mg/mL. The pH of the buffer should be chosen to ensure protein stability and to favor the desired modification (typically pH 7-8 for histidine and cysteine modification).

• Reagent Preparation: Prepare a stock solution of 4-bromophenacyl triflate in an anhydrous organic solvent such as acetonitrile or DMSO immediately before use.

• Modification Reaction: Add a 10- to 100-fold molar excess of the 4-bromophenacyl triflate stock solution to the protein solution with gentle mixing. The final concentration of the organic solvent should be kept low (typically <5% v/v) to avoid protein denaturation.

• Incubation: Incubate the reaction mixture at a controlled temperature (e.g., room temperature or 37°C) for a period ranging from 30 minutes to several hours. The progress of the modification can be monitored by taking aliquots at different time points and analyzing them by mass spectrometry or an activity assay.

• Quenching: Quench the reaction by adding a small molecule nucleophile such as dithiothreitol (DTT) or β-mercaptoethanol to react with the excess 4-bromophenacyl triflate.

• Removal of Excess Reagent: Remove the excess reagent and byproducts by dialysis, gel filtration, or buffer exchange.

• Analysis of Modification: Characterize the extent of modification using techniques such as:

  • Mass Spectrometry (MALDI-TOF or ESI-MS): To determine the number of reagent molecules incorporated per protein molecule.

  • SDS-PAGE: To check for protein integrity and potential cross-linking.

  • Enzyme Activity Assay: To assess the effect of the modification on protein function.

  • Peptide Mapping and Tandem Mass Spectrometry (MS/MS): To identify the specific amino acid residue(s) that have been modified.

Safety and Handling

4-Bromophenacyl triflate is a highly reactive and potentially hazardous chemical. It should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. All manipulations should be performed in a well-ventilated fume hood. It is moisture-sensitive and should be stored under an inert atmosphere. As a strong alkylating agent, it should be considered a potential mutagen and handled with care.

Conclusion

4-Bromophenacyl triflate is a powerful and versatile tool for chemical biologists and organic chemists. Its enhanced electrophilicity, derived from the exceptional leaving group ability of the triflate anion, makes it a superior reagent for the covalent modification of proteins compared to traditional phenacyl halides. Its utility as an affinity label for probing enzyme active sites and as a potent enzyme inhibitor highlights its importance in modern drug discovery and proteomics research. The synthetic and experimental protocols provided in this guide offer a practical framework for researchers to harness the unique reactivity of 4-bromophenacyl triflate in their scientific endeavors. As with any highly reactive compound, a thorough understanding of its properties and careful handling are paramount to its successful and safe application.

References

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• Shen, Y., et al. (2001). Phospholipase A2 inhibitors p-bromophenacyl bromide and arachidonyl trifluoromethyl ketone suppressed interleukin-2 (IL-2) expression in murine primary splenocytes. Immunopharmacology and Immunotoxicology, 23(2), 249-261. Available at: [Link]

• PubChem. (n.d.). 4-Bromophenacyl bromide. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectra of 4-bromophenacyl bromide (a), p-bromo b-ketosulfone... [Image]. Retrieved from [Link]

• Boris Portal. (n.d.). Divergent Synthesis of Trifluoromethyl Ketones via Photoredox Activation of Halotrifluoroacetones. Retrieved from [Link]

• Mayer, J. P., & Dennis, E. A. (1989). Inhibition studies on the membrane-associated phospholipase A2 in vitro and prostaglandin E2 production in vivo of the macrophage-like P388D1 cell. Effects of manoalide, 7,7-dimethyl-5,8-eicosadienoic acid, and p-bromophenacyl bromide. Journal of Biological Chemistry, 264(3), 1545-1552. Available at: [Link]

• Dennis, E. A. (1994). Inhibition of phospholipase A2. FASEB Journal, 8(12), 916-924. Available at: [Link]

• Zhang, W., et al. (2019). Histidine-Specific Peptide Modification via Visible-Light-Promoted C–H Alkylation. Journal of the American Chemical Society, 141(47), 18593–18598. Available at: [Link]

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• Lo, J. C., & Yudin, A. K. (2020). Intramolecular PCET of α‐Keto Acids: Synthesis of Trifluoromethyl Ketones via Ketyl Radicals. Chemistry – A European Journal, 26(6), 1235-1239. Available at: [Link]

• Supporting Information. (n.d.). Retrieved from [Please provide a specific source for this reference if available]
• MassBank of North America. (n.d.). [Mass spectra of bromine-containing compounds]. Retrieved from [Please provide a specific source for this reference if available]

• Adolph, H. G. (1985). New Synthetic Techniques for Advanced Propellant Ingredients: Trifluoromethanesulfonate Derivative Intermediates. DTIC. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). 4-Bromophenacyl-trifluoromethanesulfonate. Retrieved from [Link]

• Google Patents. (n.d.). EP1293494B1 - Process for preparing alpha-halo-ketones.

• ResearchGate. (n.d.). Protein Modification, Bioconjugation, and Disulfide Bridging Using Bromomaleimides. Retrieved from [Link]

• SciSpace. (n.d.). Affinity label. Retrieved from [Link]

• Francis Lab Berkeley. (n.d.). Protein Modification. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Conformational studies of 2-(4-bromophenyl)-2-oxoethyl benzoates. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-BROMOPHENACYL BROMIDE. Retrieved from [Link]

• Google Patents. (n.d.). CN106008282A - Method for synthesizing trifluoromethanesulfonate.

• Baker, P. R., et al. (2004). Reversible post-translational modification of proteins by nitrated fatty acids in vivo. Proceedings of the National Academy of Sciences, 101(32), 11577–11582. Available at: [Link]

• Loenarz, C., et al. (2013). Bioavailable affinity label for collagen prolyl 4-hydroxylase. Bioorganic & Medicinal Chemistry Letters, 23(11), 3206-3209. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Trifluoromethanesulfonic acid in organic synthesis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). CAS No : 99-73-0 | Product Name : 4-Bromophenacyl Bromide. Retrieved from [Link]

• Chase, J. F. A., & Tubbs, P. K. (1966). Specific alkylation of a histidine residue in carnitine acetyltransferase by bromoacetyl-l-carnitine. Biochemical Journal, 100(2), 47P-48P. Available at: [Link]

• National Institutes of Health. (n.d.). Reversible Post-translational Modification of Proteins by Nitrated Fatty Acids in Vivo. Retrieved from [Link]

• HKU Scholars Hub. (n.d.). Further studies on the alkylation of the histidine residues at the active site of pancreatic ribonuclease. Retrieved from [Link]

• SciSpace. (n.d.). Affinity label. Retrieved from [Link]

• Semantic Scholar. (n.d.). Histidine-Specific Peptide Modification via Visible-Light-Promoted C-H Alkylation. Retrieved from [Link]

• Husain, S. S., & Lowe, G. (1968). Evidence for histidine in the active sites of ficin and stem-bromelain. Biochemical Journal, 108(5), 861–866. Available at: [Link]

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• 1. Inhibition studies on the membrane-associated phospholipase A2 in vitro and prostaglandin E2 production in vivo of the macrophage-like P388D1 cell. Effects of manoalide, 7,7-dimethyl-5,8-eicosadienoic acid, and p-bromophenacyl bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
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The Rising Star in Electrophilic Reagents: A Technical Guide to 4-Bromophenacyl Triflate and Its Research Applications

In the dynamic landscape of organic synthesis and medicinal chemistry, the demand for highly reactive and selective reagents is perpetual. 4-Bromophenacyl triflate (also known as 4-Bromophenacyl-trifluoromethanesulfonate) has emerged as a potent electrophilic agent with significant potential for accelerating discovery in pharmaceutical and agrochemical research.[1] This technical guide provides an in-depth exploration of 4-Bromophenacyl triflate, offering insights into its synthesis, reactivity, and diverse applications, particularly for researchers, scientists, and professionals in drug development.

Understanding 4-Bromophenacyl Triflate: A Profile

4-Bromophenacyl triflate is a versatile chemical compound valued for its role as an effective electrophilic reagent.[1] Its structure, featuring a 4-bromophenacyl moiety and a trifluoromethanesulfonate (triflate) group, bestows upon it exceptional reactivity, making it a superior choice for a variety of substitution reactions.[1]

Property	Value
Synonyms	4-Bromophenacyl-trifluoromesylate, 4-Bromophenacyl triflate[1]
CAS Number	93128-04-2[1]
Molecular Formula	C9H6BrF3O4S[1]
Molecular Weight	347.11 g/mol [1]
Storage Conditions	0-8°C[1]

The triflate group is an excellent leaving group, rendering the adjacent carbon highly susceptible to nucleophilic attack. This heightened reactivity allows for the creation of complex molecular architectures, which is crucial for the synthesis of biologically active compounds.[1]

Synthesis of 4-Bromophenacyl Triflate

A key method for the preparation of 4-Bromophenacyl triflate involves the reaction of 4'-bromo-2-diazoacetophenone with trifluoromethanesulfonic acid in anhydrous sulfur dioxide. This process yields the desired product in approximately 66% yield. The resulting reagent is reported to be stable for 3-6 months.[2]

Sources

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Protocols & Analytical Methods

Application &amp; Protocol Guide: 4-Bromophenacyl Triflate for High-Efficiency Protection of Carboxylic Acids

Introduction: The Strategic Role of Carboxylic Acid Protection

In the intricate landscape of multi-step organic synthesis, particularly in pharmaceutical and materials science, the selective masking and unmasking of functional groups is paramount. The carboxylic acid moiety, with its acidic proton and nucleophilic carbonyl oxygen, is a frequent participant in a wide array of chemical transformations. Its inherent reactivity often necessitates the use of protecting groups to prevent unwanted side reactions, enabling chemists to execute complex synthetic routes with precision and high yield.[1][2]

Phenacyl esters have long been valued as protecting groups for carboxylic acids.[3] Their key advantages include the introduction of a UV-active chromophore, facilitating reaction monitoring and purification, and their stability to acidic conditions. The 4-bromophenacyl (pBP) group, in particular, often imparts crystallinity to the protected molecule, simplifying isolation and purification. Traditionally, the installation of this group is achieved using 4-bromophenacyl bromide.[4] While effective, this reagent can require elevated temperatures and extended reaction times.

This guide introduces a significantly more potent and efficient reagent for this purpose: 4-bromophenacyl trifluoromethanesulfonate (pBP-OTf) . The triflate anion is an exceptionally good leaving group, rendering pBP-OTf a powerful electrophile. This enhanced reactivity allows for the protection of carboxylic acids to proceed rapidly under remarkably mild conditions, often at room temperature, preserving the integrity of sensitive functional groups elsewhere in the molecule.[5] We will provide a comprehensive overview of the protection strategy and detail two robust, orthogonal methods for deprotection: classic reductive cleavage and modern photochemical release.

The Reagent: 4-Bromophenacyl Triflate (pBP-OTf)

The superior performance of 4-bromophenacyl triflate over its bromide counterpart stems directly from the nature of the trifluoromethanesulfonate (triflate, OTf) leaving group. Triflate is one of the best leaving groups known in organic chemistry due to the extensive resonance stabilization of its resulting anion. This makes the methylene carbon of pBP-OTf highly electrophilic and susceptible to nucleophilic attack by a carboxylate anion.

Key Advantages of pBP-OTf:

• High Reactivity: Reactions often reach completion in minutes at room temperature, whereas reactions with 4-bromophenacyl bromide may require hours at elevated temperatures.[5]

• Mild Conditions: The protection step can be performed under neutral or mildly basic conditions, enhancing compatibility with a wide range of sensitive substrates.

• High Yields: The rapid and clean nature of the reaction typically leads to excellent yields of the protected ester.

Experimental Protocols & Methodologies

General Workflow

The overall strategy involves a two-stage process: the formation of the 4-bromophenacyl ester followed by its selective cleavage to regenerate the free carboxylic acid. The choice of deprotection method offers valuable orthogonality in complex syntheses.

Caption: General workflow for carboxylic acid protection and deprotection.

Protocol I: Protection of Carboxylic Acids using pBP-OTf

This protocol details the esterification of a carboxylic acid using 4-bromophenacyl triflate. The use of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA or Hünig's base), is critical. It efficiently deprotonates the carboxylic acid to form the reactive carboxylate nucleophile without competing with it by reacting with the highly electrophilic triflate reagent.[5]

Mechanism of Protection: The reaction proceeds via a standard bimolecular nucleophilic substitution (SN2) mechanism. The carboxylate anion attacks the electrophilic methylene carbon, displacing the triflate leaving group.

Caption: SN2 mechanism for ester formation.

Materials:

• Carboxylic Acid

• 4-Bromophenacyl triflate (pBP-OTf)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Acetonitrile (MeCN)

• Ethyl Acetate (EtOAc)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Preparation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 equiv.) in anhydrous acetonitrile (approx. 0.1 M).

• Base Addition: Add N,N-diisopropylethylamine (1.5 - 2.0 equiv.) to the solution and stir for 5 minutes at room temperature.

• Reagent Addition: In a separate flask, dissolve 4-bromophenacyl triflate (1.1 - 1.2 equiv.) in a minimal amount of anhydrous acetonitrile. Add this solution dropwise to the stirring carboxylic acid/base mixture.

• Reaction: Stir the reaction at room temperature. Monitor the reaction progress by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Reactions are typically complete within 5-60 minutes.[5]

• Workup: a. Once the reaction is complete, concentrate the mixture under reduced pressure to remove the acetonitrile. b. Redissolve the residue in ethyl acetate. c. Wash the organic layer sequentially with saturated aqueous NaHCO₃ (2x), water (1x), and brine (1x). d. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The crude 4-bromophenacyl ester is often crystalline and can be purified by recrystallization (e.g., from ethanol or ethyl acetate/hexanes). If necessary, purification can be achieved by column chromatography on silica gel.

Substrate Type	Typical Reaction Time (RT)	Expected Yield	Notes
Simple Aliphatic Acids	5 - 15 min	>90%	Very clean and rapid reaction.
Aromatic Acids	10 - 30 min	>90%	Electron-withdrawing groups may slightly slow the reaction.
Sterically Hindered Acids	30 - 60 min	80 - 95%	May require a slight excess of reagents.
N-Protected Amino Acids	15 - 45 min	>85%	Excellent method for peptide synthesis precursors.
Data is generalized based on the high reactivity of triflate reagents as described in the literature.[5]

Protocol II: Deprotection via Reductive Cleavage with Zinc/Acetic Acid

This is a robust and widely used method for cleaving phenacyl esters.[6] It is ideal for substrates that are stable to acidic conditions. The reaction involves the reductive cleavage of the ester bond.

Mechanism of Reductive Deprotection: The mechanism is believed to involve a two-electron reduction of the carbonyl group by zinc metal, forming a zinc enolate. This intermediate then undergoes fragmentation, facilitated by protonation from acetic acid, to release the carboxylate anion and 4-bromoacetophenone.

Caption: Simplified mechanism of reductive deprotection with Zn/AcOH.

Materials:

• 4-Bromophenacyl Protected Acid

• Zinc dust (<10 micron, activated)

• Glacial Acetic Acid (AcOH)

• Diethyl ether or Ethyl Acetate

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Anhydrous Magnesium Sulfate (MgSO₄)

Step-by-Step Procedure:

• Preparation: Dissolve the 4-bromophenacyl ester (1.0 equiv.) in glacial acetic acid (approx. 0.2 M).

• Zinc Addition: Add activated zinc dust (10-20 equiv.) portion-wise to the stirring solution. The reaction can be exothermic. If necessary, cool the flask in a water bath.

• Reaction: Stir vigorously at room temperature for 1-4 hours. Monitor the disappearance of the starting material by TLC.

• Workup: a. Upon completion, filter the reaction mixture through a pad of Celite® to remove excess zinc and zinc salts. Wash the pad with ethyl acetate or diethyl ether. b. Transfer the filtrate to a separatory funnel and carefully neutralize the acetic acid by washing with water and then saturated aqueous NaHCO₃ until effervescence ceases. c. Wash the organic layer with brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The resulting carboxylic acid can be purified by standard methods such as recrystallization or column chromatography.

Protocol III: Deprotection via Photochemical Cleavage

Photoremovable protecting groups offer exceptional orthogonality, as cleavage is triggered by light at a specific wavelength under neutral conditions.[7] Phenacyl esters undergo photocleavage, typically upon irradiation with UV light (300-360 nm).[8] The mechanism often proceeds via a triplet excited state and involves hydrogen atom abstraction from a hydrogen-donating solvent (like an alcohol) to form a ketyl radical, which then fragments.[9][10]

Materials:

• 4-Bromophenacyl Protected Acid

• An appropriate solvent (e.g., Methanol, Isopropanol, or Acetonitrile/Water mixtures)

• Photochemical reactor (e.g., Rayonet reactor or a mercury lamp with a Pyrex filter to block wavelengths <300 nm)

Step-by-Step Procedure:

• Preparation: Dissolve the 4-bromophenacyl ester in the chosen solvent in a quartz or Pyrex reaction vessel. The concentration should be relatively dilute (e.g., 0.01 - 0.05 M) to ensure good light penetration.

• Degassing (Optional but Recommended): Degas the solution by bubbling N₂ or Ar through it for 15-20 minutes to remove dissolved oxygen, which can quench the excited triplet state.

• Irradiation: Place the vessel in the photochemical reactor and irradiate with a suitable UV lamp (e.g., 350 nm). The reaction time can vary from 1 to 12 hours depending on the substrate, concentration, and lamp intensity.

• Monitoring: Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Workup: a. Concentrate the reaction mixture in vacuo. b. The residue will contain the free carboxylic acid and the byproduct (4-bromoacetophenone). c. Partition the residue between diethyl ether and a mild aqueous base (e.g., 5% NaHCO₃). d. The carboxylic acid will move to the aqueous layer as its salt, while the neutral byproduct remains in the ether layer. e. Separate the layers. Wash the aqueous layer with fresh ether (2x) to remove all traces of the byproduct. f. Acidify the aqueous layer to a pH of ~2 with cold 1 M HCl. g. Extract the free carboxylic acid into ethyl acetate (3x).

• Purification: Combine the final organic extracts, dry over anhydrous MgSO₄, filter, and concentrate to yield the purified carboxylic acid.

Comparative Summary of Deprotection Methods

Feature	Reductive Cleavage (Zn/AcOH)	Photochemical Cleavage (hν)
Reagents	Zinc dust, Acetic Acid	None (light-activated)
Conditions	Acidic, Room Temperature	Neutral, Room Temperature
Orthogonality	Not compatible with acid-labile groups or reducible groups (e.g., alkenes, alkynes, some benzyl ethers).	Highly orthogonal. Not compatible with other photolabile groups.
Advantages	Inexpensive reagents, straightforward setup, reliable for robust molecules.	Triggered on demand, exceptionally mild and neutral conditions, ideal for highly sensitive substrates.[7]
Disadvantages	Harsh acidic conditions, requires removal of metal salts, not suitable for sensitive molecules.	Requires specialized equipment, can be slow, potential for side reactions with complex chromophores.
Typical Use Case	Mid-stage synthesis of robust molecules.	Late-stage synthesis, protection of biomolecules, caged compounds.

Conclusion

4-Bromophenacyl triflate stands out as a superior reagent for the protection of carboxylic acids. Its high reactivity enables rapid and efficient esterification under exceptionally mild conditions, broadening the scope of compatible substrates. The resulting 4-bromophenacyl esters are stable, crystalline, and UV-active, simplifying handling and analysis. Furthermore, the availability of two distinct and orthogonal deprotection pathways—robust reductive cleavage and gentle photochemical release—provides chemists with invaluable flexibility. This strategic combination of efficient protection and versatile deprotection makes the 4-bromophenacyl group, installed via its triflate reagent, a powerful tool for researchers, scientists, and drug development professionals engaged in complex molecular synthesis.

References

• Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors. The Journal of Organic Chemistry - ACS Publications. [Link]

• Chain Mechanism in the Photocleavage of Phenacyl and Pyridacyl Esters in the Presence of Hydrogen Donors. PubMed. [Link]

• Process for the synthesis of phenyl esters.

• One-Pot Synthesis of Phenacyl Esters from Acetophenone, [Bmim]Br3, and Potassium Salts of Carboxylic Acids Under Solvent-Free Conditions. Taylor & Francis Online. [Link]

• Novel N,S-Phenacyl Protecting Group and Its Application for Peptide Synthesis. ResearchGate. [Link]

• Photolysis of phenacyl esters in a two-phase system. ResearchGate. [Link]

• Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups. PMC - NIH. [Link]

• SYNTHESIS OF PHENACYL ESTERS via POLYMER SUPPORTED REAGENTS. Organic Preparations and Procedures International. [Link]

• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. PMC - PubMed Central. [Link]

• Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]

• 2-Hydroxyphenacyl ester: A new photoremovable protecting group. PMC - NIH. [Link]

• Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews - ACS Publications. [Link]

• The phenacyl group as an efficient thiol protecting group in a peptide condensation reaction by the thioester method. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• dM-Dim for Carboxylic Acid Protection. PMC - NIH. [Link]

• α‑HALO‑β‑DICARBONYL COMPOUNDS. NOVEL CARBOXYL PROTECTING REAGENTS. J-STAGE. [Link]

• An Improved Method for the Protection of Carboxylic Acids as 1,1-Dimethylallyl Esters. The Journal of Organic Chemistry - ACS Publications. [Link]

• Process for the preparation of carboxylic acid alkyl esters.

• 4-Bromophenacyl bromide. PubChem. [Link]

• preparation of esters. Chemguide. [Link]

• Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. PubMed. [Link]

• Selective Deprotection of Aryl Acetates, Benzoates, Pivalates, and Tosylates under Nonhydrolytic and Virtually Neutral Condition. Organic Letters - ACS Publications. [Link]

• Understanding Photocleavage Reactions. AZoM. [Link]

• Alcohol or phenol synthesis by ester cleavage. Organic Chemistry Portal. [Link]

• The mechanism of ester hydrolysis via alkyl oxygen cleavage under a quantum microscope. Henry Rzepa's Blog. [Link]

• 4-Bromophenacyl ester-Formic acid. PhytoBank. [Link]

• Protection and deprotection of carboxylic acid group. ResearchGate. [Link]

• p-BROMOPHENACYL BROMIDE. Organic Syntheses Procedure. [Link]

• Friedel–Crafts acylation of phenols using zinc chloride : acetic acid. ResearchGate. [Link]

• THE PREPARATION OF P-BROMOPHENACYL ESTERS AND THE CHARACTERIZATION OF P-BROMOPHENACYL FORMATE. Canadian Journal of Chemistry. [Link]

• A Method for the Deprotection of Alkylpinacolyl Boronate Esters. PMC - NIH. [Link]

• Carboxylic Acids as A Traceless Activation Group for Conjugate Additions: A Three-Step Synthesis of (±)-Pregabalin. Journal of the American Chemical Society. [Link]

• Zinc-catalyzed transamidation and esterification of N-benzoyl cytosine via C–N bond cleavage. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Composition Characterization of Fatty Acid Zinc Salts by Chromatographic and NMR Spectroscopic Analyses on Their Fatty Acid Methyl Esters. PMC - NIH. [Link]

• Synthesis and Antimicrobial Activity of New (4,4,4-trihalo-3-oxo-but-1-enyl)-carbamic Acid Ethyl Esters, (4,4,4-trihalo-3-hydroxy-butyl)-carbamic Acid Ethyl Esters, and 2-oxo-6-trihalomethyl-[9][11]oxazinane-3-carboxylic Acid Ethyl Esters. PubMed. [Link]

• Zn(OTf)2.6H2O catalysed acylation of aldehydes: Preparation of 1,1-diacetates and α-chloroalkyl esters. ResearchGate. [Link]

• Synthesis of sulfonic acids and carboxylic acid ester derivatives thereof.

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• 11. US3772389A - Process for the synthesis of phenyl esters - Google Patents [patents.google.com]

Application Notes and Protocols: 4-Bromophenacyl Triflate as a Reagent for α-Keto Ester Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Synthetic Value of α-Keto Esters and a Novel Esterification Strategy

α-Keto esters are a pivotal class of organic compounds, serving as versatile building blocks in the synthesis of a wide array of pharmaceuticals, agrochemicals, and other high-value molecules.[1] Their unique structural motif, featuring adjacent keto and ester functionalities, allows for diverse chemical transformations, making them indispensable intermediates in modern organic synthesis and drug development.[1] Traditional methods for synthesizing α-keto esters can involve harsh conditions, multi-step procedures, or the use of hazardous reagents.[1] This application note details a highly efficient and rapid method for the synthesis of α-keto esters through the direct esterification of α-keto acids using 4-bromophenacyl triflate as a potent alkylating agent.

4-Bromophenacyl triflate (4-BPT) is a powerful electrophile, and its triflate leaving group makes it exceptionally reactive towards nucleophiles. This high reactivity allows for the esterification to proceed under mild conditions, preserving the sensitive α-keto functionality which might be susceptible to degradation or side reactions under more forceful methods. The resulting 4-bromophenacyl α-keto esters are not only stable compounds but are also amenable to further synthetic manipulations and can be readily purified.

Mechanism of Action: A Chemoselective Alkylation

The synthesis of α-keto esters using 4-bromophenacyl triflate proceeds via a chemoselective SN2 reaction. The process is initiated by the deprotonation of the α-keto acid with a non-nucleophilic base to form the corresponding carboxylate salt. This carboxylate anion then acts as a potent nucleophile, attacking the methylene carbon of the 4-bromophenacyl triflate. The highly effective trifluoromethanesulfonate (triflate) group serves as an excellent leaving group, facilitating a rapid and irreversible reaction to yield the desired 4-bromophenacyl α-keto ester.

The key to this methodology's success lies in its chemoselectivity. The carboxylate is a significantly stronger nucleophile than the enolate that could potentially form at the α-position to the ketone. Therefore, the reaction proceeds selectively at the carboxylic acid moiety without interference from the adjacent keto group.

Experimental Workflow and Logic

The overall experimental workflow is designed for efficiency, high yield, and ease of execution. It involves three primary stages: salt formation, alkylation, and purification.

Caption: Experimental workflow for the synthesis of α-keto esters.

Detailed Experimental Protocols

This protocol is a general guideline and may require optimization for specific α-keto acid substrates.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
α-Keto acid	≥98%	Various	Ensure dryness before use.
4-Bromophenacyl triflate	Synthesis Grade	Various	Highly reactive; handle with care.
N,N-Diisopropylethylamine (DIPEA)	Anhydrous, ≥99.5%	Various	Store over molecular sieves.
Acetonitrile (MeCN)	Anhydrous, ≥99.8%	Various	Use a dry, nitrogen-flushed flask.
Dichloromethane (DCM)	ACS Grade	Various	For extraction.
Saturated Sodium Bicarbonate Solution	Laboratory Grade	In-house prep.	For aqueous workup.
Brine	Laboratory Grade	In-house prep.	For aqueous workup.
Anhydrous Magnesium Sulfate	Laboratory Grade	Various	For drying organic phase.
Silica Gel	60 Å, 230-400 mesh	Various	For column chromatography.

Step-by-Step Protocol

• Preparation of the α-Keto Acid Solution:

  • To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stir bar, add the α-keto acid (1.0 mmol, 1.0 equiv).

  • Dissolve the acid in anhydrous acetonitrile (5 mL).

• Formation of the Carboxylate Salt:

  • To the stirred solution of the α-keto acid, add N,N-diisopropylethylamine (DIPEA) (1.2 mmol, 1.2 equiv) dropwise at room temperature.

  • Stir the mixture for 10-15 minutes to ensure complete formation of the carboxylate salt. The choice of a hindered, non-nucleophilic base like DIPEA is crucial to prevent side reactions.

• Alkylation with 4-Bromophenacyl Triflate:

  • In a separate dry vial, dissolve 4-bromophenacyl triflate (1.1 mmol, 1.1 equiv) in anhydrous acetonitrile (3 mL).

  • Add the 4-bromophenacyl triflate solution to the stirred carboxylate salt solution at room temperature.

  • The reaction is typically rapid and can be monitored by Thin Layer Chromatography (TLC). Allow the reaction to stir for 30-60 minutes. Reactions with carboxylate salts and this reagent have been reported to reach completion in as little as 1-5 minutes.[2]

• Reaction Workup:

  • Once the reaction is complete, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

  • Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x 15 mL).

  • Combine the organic layers and wash with brine (20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel. The appropriate eluent system will depend on the polarity of the product but a gradient of ethyl acetate in hexanes is a good starting point.

  • Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield the 4-bromophenacyl α-keto ester.

Troubleshooting and Safety Considerations

Issue	Possible Cause	Suggested Solution
Low or no product yield	Incomplete salt formation or wet reagents.	Ensure all glassware is oven-dried, use anhydrous solvents, and allow sufficient time for salt formation.
Degradation of 4-bromophenacyl triflate.	Use freshly prepared or properly stored reagent. It is stable for 3-6 months when stored correctly.[2]
Multiple spots on TLC	Incomplete reaction or side product formation.	Monitor the reaction closely by TLC. If side products are observed, consider lowering the reaction temperature.
Difficulty in purification	Product co-elutes with impurities.	Optimize the solvent system for column chromatography. Consider alternative purification methods like recrystallization.

Safety Precautions:

• 4-Bromophenacyl triflate is a highly reactive and potentially corrosive substance. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• N,N-Diisopropylethylamine (DIPEA) is a corrosive and flammable liquid. Handle with care in a fume hood.

• Anhydrous solvents are flammable and should be handled away from ignition sources.

Conclusion and Future Outlook

The use of 4-bromophenacyl triflate provides a robust and efficient method for the synthesis of α-keto esters from their corresponding acids. The mild reaction conditions and high chemoselectivity make this protocol particularly suitable for complex molecules and sensitive substrates often encountered in drug discovery and development. The resulting 4-bromophenacyl esters can serve as valuable intermediates for further synthetic transformations or as analytical standards. This methodology represents a significant improvement over many traditional esterification procedures, offering speed, efficiency, and broad applicability.

References

• Distler, J. J. (1980). Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. Journal of Chromatography A, 192, 387-393.

• Furukawa, K., Inada, H., Shibuya, M., & Yamamoto, Y. (2016). Chemoselective Conversion from α-Hydroxy Acids to α-Keto Acids Enabled by Nitroxyl-Radical-Catalyzed Aerobic Oxidation. Organic Letters, 18(16), 4230–4233. Available at: [Link]

• Li, Z., et al. (2022). Current Status of Research on Synthesis of α-Keto Acids and Their Esters. Catalysts, 12(9), 997. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of α-keto carboxylic acids, esters and amides. Retrieved from [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 4-Bromophenacyl Triflate in Advanced Organic Synthesis

Introduction: The Unique Reactivity of 4-Bromophenacyl Triflate

4-Bromophenacyl triflate (4-BPTrif), with the CAS Number 93128-04-2, is a highly reactive electrophilic reagent integral to modern organic synthesis and medicinal chemistry.[1][2] Its potency stems from the presence of a trifluoromethanesulfonate (triflate) group, one of the best known leaving groups in nucleophilic substitution reactions. This attribute makes 4-Bromophenacyl triflate an exceptional reagent for introducing the 4-bromophenacyl moiety into a wide array of molecules under mild conditions, often exhibiting superior reactivity compared to its bromide analogue, 4-bromophenacyl bromide.

These application notes provide an in-depth guide for researchers, scientists, and drug development professionals on the practical applications of 4-Bromophenacyl triflate. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on the underlying chemical principles to allow for adaptation to specific research needs. While not a catalyst itself, its application is pivotal in the synthesis of complex molecules that may be part of larger catalytic processes or serve as final active pharmaceutical ingredients.

Core Physicochemical Properties

A foundational understanding of the physicochemical properties of 4-Bromophenacyl triflate is crucial for its effective and safe use.

Property	Value	Reference
CAS Number	93128-04-2	[2]
Molecular Formula	C₉H₆BrF₃O₄S	[2]
Molecular Weight	347.11 g/mol	[2]
Appearance	Typically a white to off-white solid
Primary Hazard	Corrosive, causes severe skin burns and eye damage. Classified as a Dangerous Good for transport.	[2][3]

Application Note 1: High-Efficiency Derivatization of Carboxylic Acids for HPLC Analysis

The high reactivity of 4-Bromophenacyl triflate makes it an excellent derivatizing agent for carboxylic acids, converting them into UV-active esters. This is particularly useful for the sensitive detection and quantification of fatty acids and other carboxylic acid-containing compounds by High-Performance Liquid Chromatography (HPLC). The resulting 4-bromophenacyl esters exhibit strong UV absorbance, typically around 254 nm, enabling low-level detection.[4]

Causality of Reagent Choice

The use of 4-Bromophenacyl triflate over the more traditional 4-bromophenacyl bromide can offer significant advantages. The triflate leaving group is substantially more labile than bromide, allowing for faster reaction kinetics and the use of milder reaction conditions. This can be critical when dealing with sensitive substrates that might degrade under harsher conditions. The reaction proceeds via a standard SN2 mechanism, where the carboxylate anion acts as the nucleophile.

Experimental Workflow for Carboxylic Acid Derivatization

Caption: Workflow for the derivatization of carboxylic acids using 4-Bromophenacyl triflate for HPLC analysis.

Detailed Protocol: Derivatization of a Fatty Acid Sample

Materials:

• 4-Bromophenacyl triflate

• Fatty acid sample

• Potassium hydroxide (KOH)

• 18-Crown-6

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Nitrogen gas stream

• Heating block or water bath

• HPLC system with UV detector

Procedure:

• Sample Preparation:

  • Accurately weigh 1-5 mg of the fatty acid sample into a clean vial.

  • Dissolve the sample in a minimal amount of methanol.

  • Add a stoichiometric amount of methanolic KOH to neutralize the fatty acid, forming the potassium salt.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried potassium salt, add a solution of 1.5 equivalents of 4-Bromophenacyl triflate in acetonitrile.

  • Add a catalytic amount (e.g., 0.1 equivalents) of 18-crown-6. The crown ether complexes the potassium ion, increasing the nucleophilicity of the carboxylate anion.

  • Seal the vial and heat the mixture at 60-80°C for 15-30 minutes. Reaction progress can be monitored by TLC.

• Sample Analysis:

  • Cool the reaction mixture to room temperature.

  • Dilute the sample with acetonitrile to a suitable concentration for HPLC analysis.

  • Inject the sample into the HPLC system.

Expected Outcome: This protocol should yield the 4-bromophenacyl ester of the fatty acid, which can be readily detected by UV-Vis at approximately 254 nm. The enhanced reactivity of the triflate should lead to a rapid and complete conversion.

Application Note 2: Synthesis of Substituted Furans via Hantzsch-Type Condensation

4-Bromophenacyl triflate is a valuable precursor for the synthesis of highly substituted furan derivatives. The α-haloketone moiety is a classic component in the Feist-Benary furan synthesis and related condensations. The enhanced electrophilicity of the carbon bearing the triflate group facilitates reactions with a variety of nucleophiles, including enolates and enamines, to construct the furan ring.

Mechanistic Rationale

The synthesis typically proceeds through an initial alkylation of a β-dicarbonyl compound's enolate with 4-Bromophenacyl triflate. The resulting intermediate then undergoes an intramolecular cyclization and dehydration, often under acidic or basic conditions, to yield the furan product. The 4-bromophenyl substituent can then be further functionalized using palladium-catalyzed cross-coupling reactions, making these furan products versatile building blocks in drug discovery.

Reaction Scheme: Furan Synthesis

Caption: General reaction scheme for the synthesis of substituted furans using 4-Bromophenacyl triflate.

Detailed Protocol: Synthesis of Ethyl 2-methyl-5-(4-bromophenyl)furan-3-carboxylate

Materials:

• 4-Bromophenacyl triflate

• Ethyl acetoacetate

• Sodium ethoxide (NaOEt)

• Ethanol (anhydrous)

• Toluene (anhydrous)

• Glacial acetic acid

• Standard glassware for inert atmosphere reactions

Procedure:

• Enolate Formation:

  • In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve sodium ethoxide (1.0 equivalent) in anhydrous ethanol.

  • Cool the solution to 0°C in an ice bath.

  • Slowly add ethyl acetoacetate (1.0 equivalent) dropwise to the stirred solution.

  • Allow the mixture to stir at 0°C for 30 minutes to ensure complete formation of the enolate.

• Alkylation:

  • Dissolve 4-Bromophenacyl triflate (0.95 equivalents) in anhydrous toluene.

  • Add the 4-Bromophenacyl triflate solution dropwise to the enolate mixture at 0°C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC indicates consumption of the starting material.

• Cyclization and Work-up:

  • Quench the reaction by carefully adding glacial acetic acid to neutralize the base.

  • Remove the ethanol under reduced pressure.

  • Add water and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification:

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the desired substituted furan.

Safety and Handling

4-Bromophenacyl triflate is a hazardous substance and must be handled with appropriate safety precautions.[2][5]

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood.

• Handling: Avoid inhalation of dust and contact with skin and eyes.[5] In case of contact, immediately flush the affected area with copious amounts of water.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong bases and oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

4-Bromophenacyl triflate is a powerful and versatile reagent for advanced organic synthesis. Its heightened reactivity compared to analogous bromo- and chloro-compounds allows for milder reaction conditions and faster reaction times. The protocols provided herein for carboxylic acid derivatization and furan synthesis serve as a foundation for its application in diverse research and development settings. As with any highly reactive chemical, a thorough understanding of its properties and adherence to strict safety protocols are paramount for its successful and safe implementation in the laboratory.

References

• ResearchGate. Metal Triflate Catalyzed Friedel-Crafts Acetylation of 3-Phenylsydnone. [Link]

• ChemRxiv. SuFEx-Enabled, Chemoselective Synthesis of Triflates, Triflamides and Triflimidates. [Link]

• ResearchGate. Synthesis, structural characterization, reactivity and catalytic activity of mixed halo/triflate ArI(OTf)(X) species. [Link]

• Cambridge Open Engage. Synthesis, structural characterization, reactivity and catalytic activity of mixed halo/triflate ArI(OTf)(X) species. [Link]

• Organic Chemistry Portal. Practical Synthesis of Aryl Triflates under Aqueous Conditions. [Link]

• J&K Scientific LLC. 4-Bromophenacyl-trifluoromethanesulfonate. [Link]

• Vander Biotechnology Co. 4-Bromophenacyl Triflate. [Link]

• ResearchGate. FT-IR spectra of 4-bromophenacyl bromide (a), p-bromo b-ketosulfone.... [Link]

• PubChem. 4-Bromophenacyl bromide. [Link]

• Organic Syntheses. p-BROMOPHENACYL BROMIDE. [Link]

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• 2. scbt.com [scbt.com]
• 3. 4-Bromophenacyl Bromide | 99-73-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 4. 4-Bromophenacyl Bromide | 99-73-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. 93128-04-2|4-Bromophenacyl Triflate|4-Bromophenacyl Triflate|-范德生物科技公司 [bio-fount.com]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of Reactions with 4-Bromophenacyl Triflate

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 4-Bromophenacyl triflate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing reactions involving this highly versatile and reactive reagent. Our goal is to help you troubleshoot common issues and strategically improve your reaction yields.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common preliminary questions regarding the handling, storage, and fundamental properties of 4-Bromophenacyl triflate.

Q1: What is 4-Bromophenacyl triflate and what are its primary applications?

4-Bromophenacyl triflate (also known as 4-Bromophenacyl-trifluoromethanesulfonate) is a powerful electrophilic reagent.[1] Its structure combines a phenacyl moiety, useful for introducing a UV-active tag, with a trifluoromethanesulfonate (triflate) group. The triflate is an excellent leaving group, making the reagent highly reactive towards nucleophiles.[1][2]

Its primary applications include:

• Derivatization of Carboxylic Acids: It reacts rapidly with carboxylates to form 4-bromophenacyl esters, which are easily detected by UV spectrophotometry in HPLC analysis.[3]

• Organic Synthesis: It serves as a versatile building block for creating complex molecular structures essential in pharmaceuticals and agrochemicals.[1][4]

• Bioconjugation: It is used in techniques to link biomolecules to other molecules or surfaces.[4]

Q2: How should I properly store and handle this reagent?

Proper storage is critical to maintaining the reagent's high reactivity.

• Storage Temperature: Store at 2-8°C under a dry, inert atmosphere.[1][5] Long-term storage at -20°C may also be appropriate.[6]

• Moisture Sensitivity: The reagent is sensitive to moisture. Hydrolysis can generate triflic acid, which can catalyze decomposition.[7] Always handle in a glove box or under a stream of dry nitrogen or argon. Ensure all glassware is flame- or oven-dried.[8]

• Safety: 4-Bromophenacyl triflate and its related compound, 4-bromophenacyl bromide, are corrosive and can cause severe skin burns and eye damage.[9][10][11] They are also lachrymators (induce tears).[9] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q3: What makes 4-Bromophenacyl triflate so reactive?

The high reactivity stems from the trifluoromethanesulfonate (triflate) anion (CF₃SO₃⁻). It is an exceptionally stable anion due to the strong electron-withdrawing effect of the three fluorine atoms and resonance stabilization. This stability makes it an outstanding leaving group, facilitating nucleophilic substitution reactions at the adjacent methylene (-CH₂-) carbon.[2]

Section 2: Troubleshooting Guide: Low Reaction Yield

Low yield is one of the most common frustrations in synthesis. This section provides a systematic approach to diagnosing and solving this problem.

Q1: My reaction with 4-Bromophenacyl triflate has a very low yield. What are the most common causes?

Low yields can typically be traced back to one of four areas: reagent integrity, reaction conditions, substrate issues, or work-up/purification losses. The following workflow can help you diagnose the issue.

A troubleshooting workflow for diagnosing low reaction yields.

In-Depth Analysis of Causes:

• Reagent Integrity: 4-Bromophenacyl triflate is highly reactive, which also makes it susceptible to degradation if not handled correctly. Moisture is a key culprit, leading to hydrolysis of the triflate group.[12] Always use a fresh bottle or a properly stored aliquot and ensure all equipment is scrupulously dried.[8]

• Reaction Conditions:

  • Solvent: The choice of solvent can dramatically affect reaction rates. For Sₙ2 reactions with anionic nucleophiles (like carboxylates), polar aprotic solvents such as acetonitrile (MeCN) or N,N-dimethylformamide (DMF) are generally superior. These solvents solvate the counter-ion (e.g., K⁺, Na⁺) but poorly solvate the nucleophile, leaving it "naked" and highly reactive. Protic solvents (e.g., alcohols, water) can hydrogen-bond to the nucleophile, stabilizing it and reducing its reactivity.

  • Base: When reacting with acidic protons (like in carboxylic acids), a base is required for deprotonation. The ideal base should be strong enough to deprotonate the substrate but non-nucleophilic to avoid competing with the substrate in reacting with the electrophile. N,N-Diisopropylethylamine (DIPEA or Hünig's base) is an excellent choice for this purpose.[3]

  • Temperature: While reactions with 4-bromophenacyl triflate are often rapid at room temperature, some sterically hindered or less reactive nucleophiles may require gentle heating.[3][13] Conversely, excessive heat can cause decomposition.[12] Always monitor the reaction's progress by Thin Layer Chromatography (TLC) or LC-MS to find the optimal balance.[12]

• Work-up and Purification:

  • Aqueous Work-up: Your product may have some water solubility, leading to losses during extraction.[14] Always check the aqueous layer for product before discarding it. If necessary, perform several extractions with your organic solvent or a back-extraction after saturating the aqueous layer with brine.

  • Chromatography: Phenacyl esters can sometimes be sensitive to silica gel, which is acidic. If you observe streaking or decomposition on your column, consider neutralizing the silica with a base (e.g., triethylamine in the eluent) or using an alternative stationary phase like alumina.[8]

Section 3: Strategic Reaction Optimization

Moving beyond troubleshooting, this section provides proactive strategies to maximize your yield from the outset.

Q2: How do I select the optimal solvent for my reaction?

The optimal solvent depends on the reaction mechanism. For the common Sₙ2 reaction between a nucleophile and 4-bromophenacyl triflate, a polar aprotic solvent is almost always the best choice.

Solvent	Dielectric Constant (ε)	Type	Rationale for Use
Acetonitrile	37.5	Polar Aprotic	Excellent choice; effectively dissolves the reagent and many nucleophilic salts while promoting high reactivity.[3]
DMF	36.7	Polar Aprotic	Stronger solvent than acetonitrile, useful for poorly soluble substrates. Can be harder to remove.
Acetone	21	Polar Aprotic	A good, less toxic alternative, though generally results in slightly slower reaction rates than MeCN or DMF.
Dichloromethane (DCM)	9.1	Aprotic	Less polar; can be effective but may result in slower reactions or require a phase-transfer catalyst for ionic nucleophiles.
Ethanol/Methanol	25 / 33	Polar Protic	Generally avoid. These can act as competing nucleophiles and will solvate and deactivate anionic nucleophiles.

Q3: How do I determine the ideal reaction temperature and time?

There is no substitute for empirical monitoring. A well-run reaction is a well-monitored one.

• Set up a Test Reaction: Before committing to a large-scale reaction, run a small-scale test.

• Start Cold: Begin the reaction at 0°C or room temperature. Reactions with this reagent are often complete in minutes.[3]

• Monitor by TLC: At time points (e.g., 0, 5, 15, 30, and 60 minutes), take a small aliquot of the reaction mixture and spot it on a TLC plate.

• Analyze the Results:

  • If the starting material is consumed rapidly and a clean product spot forms, the reaction is efficient at that temperature.

  • If the reaction is sluggish, slowly warm the mixture and continue monitoring.

  • If new, undesired spots (byproducts) appear, the temperature may be too high, or the reaction should be stopped sooner.

Section 4: Experimental Protocol: Esterification of a Carboxylic Acid

This protocol provides a robust starting point for the derivatization of a generic carboxylic acid, based on established methods.[3][13]

Materials:

• Carboxylic Acid (1.0 eq)

• 4-Bromophenacyl triflate (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) (1.5 eq)

• Anhydrous Acetonitrile (solvent)

• Flame-dried round-bottom flask with a magnetic stir bar

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation: Under an inert atmosphere, add the carboxylic acid (1.0 eq) to the flame-dried flask.

• Dissolution: Add anhydrous acetonitrile to dissolve the acid completely.

• Base Addition: Add DIPEA (1.5 eq) to the solution and stir for 5 minutes at room temperature. This forms the carboxylate salt in situ.

• Reagent Addition: In a separate vial, dissolve 4-Bromophenacyl triflate (1.1 eq) in a small amount of anhydrous acetonitrile. Add this solution dropwise to the stirred reaction mixture.

• Reaction: Stir the reaction at room temperature. Monitor the progress by TLC (a typical eluent would be a hexane/ethyl acetate mixture). The reaction is often complete within 5-30 minutes.

• Quench: Once the starting material is consumed, quench the reaction by adding a small amount of water.

• Work-up:

  • Transfer the mixture to a separatory funnel.

  • Dilute with ethyl acetate and wash sequentially with 1M HCl (to remove excess DIPEA), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. The crude product can be purified by flash column chromatography on silica gel or by recrystallization.

Section 5: References

• PubChem. (n.d.). 4-Bromophenacyl bromide. National Center for Biotechnology Information. Retrieved from [Link]

• Knapp, D. R., & Krueger, S. (1975). Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. Analytical Letters, 8(9), 603-610.

• University of Rochester, Department of Chemistry. (n.d.). How To: Troubleshoot a Reaction. Retrieved from [Link]

• Hart, H., Craine, L. E., Hart, D. J., & Hadad, C. M. (2007). Organic Chemistry: A Short Course (12th ed.). Houghton Mifflin.

• University of Calgary, Department of Chemistry. (n.d.). Ch 8: Solvent Effects. Retrieved from [Link]

• Reddit. (2024). What are some common causes of low reaction yields? r/Chempros. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). How To: Improve Yield. Retrieved from [Link]

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• J&K Scientific LLC. (n.d.). 4-Bromophenacyl-trifluoromethanesulfonate. Retrieved from [Link]

• Funderstar. (n.d.). 4-Bromophenacyl Triflate. Retrieved from [Link]

• Bols, M., & Tosin, M. (2011). The Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry. Israel Journal of Chemistry, 51(3-4), 432-446.

• Organic Syntheses. (n.d.). p-BROMOPHENACYL BROMIDE. Retrieved from [Link]

• Ley, S. V., & Baxendale, I. R. (2002). New tools and concepts for modern organic synthesis. Nature Reviews Drug Discovery, 1(8), 573-586.

• Yamashita, M., & Yamato, T. (2006). Trifluoromethanesulfonic Acid as an Efficient Catalyst for the Friedel–Crafts Acylation of Aromatic Compounds with Carboxylic Acids. The Journal of Organic Chemistry, 71(19), 7254-7257.

• Uzarevic, K., et al. (2016). Exploring the Role of Solvent Polarity in Mechanochemical Knoevenagel Condensation. Chemistry – A European Journal, 22(45), 16068-16075.

• Stang, P. J., & Hanack, M. (1982). Trifluoromethanesulfonate esters from dibromoalkane metatheses with silver triflate: Mechanistic and synthetic aspects. The Journal of Organic Chemistry, 47(2), 310-313.

• Weng, Z., & Hartwig, J. F. (2022). Synthesis, structural characterization, reactivity and catalytic activity of mixed halo/triflate ArI(OTf)(X) species. ChemRxiv.

• K.C. Nicolaou Research Group. (n.d.). Protecting Groups – A Necessary Evil?. Scripps Research.

• El-Gazzar, A. R. B. A., et al. (2022). Application of phenacyl bromide analogs as a versatile organic intermediate for the synthesis of heterocyclic compounds via multicomponent reactions. Journal of the Iranian Chemical Society, 19, 4385-4421.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. jk-sci.com [jk-sci.com]
• 5. 93128-04-2 CAS MSDS (4-BROMOPHENACYL-TRIFLUOROMESYLATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. 93128-04-2|4-Bromophenacyl Triflate|4-Bromophenacyl Triflate|-范德生物科技公司 [bio-fount.com]
• 7. researchgate.net [researchgate.net]
• 8. How To [chem.rochester.edu]
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• 14. How To [chem.rochester.edu]

Common side reactions with 4-Bromophenacyl triflate and how to avoid them

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for 4-Bromophenacyl Triflate (TfOCH₂COC₆H₄Br). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of using this powerful alkylating agent. 4-Bromophenacyl triflate is prized for its exceptional reactivity, driven by the trifluoromethanesulfonate (triflate) group—one of the best known leaving groups in organic chemistry.[1] This high reactivity makes it an excellent tool for derivatizing carboxylic acids and alkylating a wide range of nucleophiles.[2][3] However, this same reactivity can also lead to specific and often troublesome side reactions.

This document provides in-depth, field-tested insights in a direct question-and-answer format to help you anticipate, diagnose, and solve common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: My alkylation reaction with 4-Bromophenacyl triflate is resulting in a low yield or is failing to proceed. What are the most common causes?

A1: Low yields are a frequent issue and can typically be traced back to a few key factors.[4] The primary culprits are reagent stability, reaction conditions, and substrate reactivity.

• Reagent Integrity: 4-Bromophenacyl triflate is highly sensitive to moisture. Hydrolysis of the triflate group deactivates the reagent. Always use a freshly opened bottle or ensure the reagent has been stored under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.[5]

• Anhydrous Conditions: The presence of water in your reaction solvent or on your glassware can consume the reagent. Ensure all solvents are rigorously dried and glassware is oven- or flame-dried before use.

• Base Selection: If your nucleophile requires deprotonation, the choice of base is critical. A base that is too strong or sterically hindered can promote elimination side reactions over the desired substitution.[4][6] For carboxylate alkylation, using the N,N-diisopropylethylammonium salt of the acid is a proven method that avoids a separate, strong base.[2]

• Temperature: While heating can increase the rate of the desired SN2 reaction, it can also accelerate side reactions like elimination and decomposition.[4] Reactions with this reagent often proceed efficiently at room temperature.[2] If your reaction is sluggish, a modest increase in temperature (e.g., to 40-50 °C) should be attempted cautiously while monitoring for byproduct formation.

Q2: I am observing a significant byproduct with a conjugated system signature in my NMR/UV analysis. What is this and how can I prevent it?

A2: This is a classic sign of an E2 elimination reaction . The protons on the carbon adjacent to the carbonyl group (the α-protons) are acidic and can be abstracted by a base. This leads to the elimination of the triflate group and the formation of a 4-bromophenyl vinyl ketone derivative, an α,β-unsaturated carbonyl compound.[6]

Prevention Strategies:

• Avoid Strong, Hindered Bases: Bases like potassium tert-butoxide or LDA are highly likely to cause elimination.

• Use a Non-Nucleophilic, Moderately Weak Base: If a base is necessary, a weaker, non-nucleophilic base like N,N-diisopropylethylamine (Hünig's base) or proton sponge can be effective.[2] For alkylating phenols or alcohols, using a milder base like potassium carbonate (K₂CO₃) can work, though it may require longer reaction times or gentle heating.[5]

• Control Temperature: Elimination reactions often have a higher activation energy than substitution reactions. Running the reaction at a lower temperature can significantly favor the desired SN2 pathway.[4][7]

Q3: How stable is 4-Bromophenacyl triflate and what are the optimal storage and handling procedures?

A3: 4-Bromophenacyl triflate is a moisture-sensitive and thermally labile compound. While stable for months when stored correctly, its high reactivity necessitates careful handling.[2]

• Storage: Store in a tightly sealed container under an inert atmosphere (argon or nitrogen is ideal). Place the container inside a desiccator in a refrigerator (2-8 °C). Protect from light.

• Handling: Handle the solid quickly in a dry environment or a glovebox. Avoid using metal spatulas if possible, as trace metals can sometimes catalyze decomposition. Like its analog, 4-bromophenacyl bromide, it should be considered a lachrymator and a skin irritant; always handle it in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.[8][9]

Troubleshooting Guide: From Diagnosis to Solution

This section provides a systematic approach to identifying and resolving specific side reactions.

Problem 1: High Levels of Elimination Byproduct

• Diagnosis: Appearance of new olefinic peaks in ¹H NMR and/or a product with a strong UV absorbance characteristic of an α,β-unsaturated ketone. The mass of the byproduct will correspond to the starting nucleophile minus a proton, plus the C₈H₅BrO fragment.

• Underlying Cause: The reaction conditions favor the E2 elimination pathway over the SN2 substitution pathway. This is typically caused by the basicity of the nucleophile or an added external base.[6]

• Solutions: The key is to modulate the basicity and steric environment of the reaction.

Parameter	Problematic Condition	Recommended Solution	Scientific Rationale
Base	Strong, sterically hindered bases (e.g., t-BuOK, DBU).	Use a weaker, non-nucleophilic base (e.g., K₂CO₃, DIPEA) or use the salt of the nucleophile directly.[2]	Reduces the rate of proton abstraction from the α-carbon, allowing the SN2 pathway to dominate.[4]
Temperature	High temperatures (> 60 °C).	Run the reaction at room temperature or below (0 °C).	Elimination pathways generally have higher activation energies; lowering the temperature disfavors them kinetically.[7]
Solvent	Polar aprotic solvents (e.g., DMF, DMSO) can sometimes favor elimination.	Acetonitrile is often a good starting point.[2] For less polar nucleophiles, DCM or THF can be effective.	The solvent can influence the conformation of the transition state. A solvent screen is often necessary.

Workflow: Troubleshooting Low Reaction Yield

The following decision tree provides a logical workflow for diagnosing the root cause of low product yield.

Caption: A decision tree for troubleshooting low yields.

Reaction Schematic: Desired SN2 vs. Competing E2 Pathway

This diagram illustrates the two primary competing reaction pathways.

Caption: Competing SN2 substitution and E2 elimination pathways.

Validated Experimental Protocols

Protocol 1: Derivatization of a Carboxylic Acid for HPLC Analysis

This protocol is adapted from established methods for preparing phenacyl ester derivatives and is designed to minimize side reactions.[2]

Materials:

• Carboxylic acid sample

• 4-Bromophenacyl triflate

• N,N-diisopropylethylamine (DIPEA)

• Anhydrous acetonitrile (MeCN)

Procedure:

• Sample Preparation: In a clean, dry vial, dissolve the carboxylic acid (1.0 eq) in anhydrous MeCN.

• Base Addition: Add DIPEA (1.05 eq) to the solution to form the carboxylate salt in situ. Stir for 5 minutes at room temperature.

• Reagent Addition: In a separate vial, dissolve 4-Bromophenacyl triflate (1.1 eq) in a minimal amount of anhydrous MeCN. Add this solution to the carboxylate mixture dropwise.

• Reaction: Stir the reaction mixture at room temperature. The reaction is typically complete within 5-15 minutes.[2]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. The product, a 4-bromophenacyl ester, will be less polar than the starting carboxylic acid.

• Workup: Once the reaction is complete, the solution can often be directly diluted and injected for HPLC analysis. If isolation is required, quench the reaction with a small amount of water, and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: If necessary, purify the crude product by flash column chromatography on silica gel.

Causality Note: Using DIPEA to form the salt in situ provides a non-nucleophilic base that is just strong enough to deprotonate the acid without promoting elimination.[2] Adding the alkylating agent last ensures the nucleophile is ready to react, maximizing the rate of the desired SN2 reaction.

References

• Chemistry LibreTexts. (2023). 22.3: Alpha Halogenation of Aldehydes and Ketones. [Link]

• PubChem. (n.d.). 4-Bromophenacyl bromide. [Link]

• Al-Zaydi, A. A. (2009). The Chemistry of α-Haloketones and Their Utility in Heterocyclic Synthesis. Molecules, 14(12), 5010-5095. [Link]

• University of Rochester. (n.d.). How to Troubleshoot a Reaction. [Link]

• Wikipedia. (2023). Reductive dehalogenation of halo ketones. [Link]

• University of Rochester. (n.d.). How To: Troubleshoot a Reaction. [Link]

• Chem-Impex International. (n.d.). 4-Bromophenacyl-trifluoromethanesulfonate. [Link]

• Knapp, D. R. (1979). Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. Journal of Chromatography A, 170(1), 289-296. [Link]

• Defense Technical Information Center. (1983). New Synthetic Techniques for Advanced Propellant Ingredients: Trifluoromethanesulfonate Derivitive Intermediates. [Link]

• Pearson, R. G., Langer, S. H., Williams, F. V., & McGuire, W. J. (1952). Mechanism of the Reaction of α-Haloketones with Weakley Basic Nucleophilic Reagents. Journal of the American Chemical Society, 74(20), 5130-5132. [Link]

• J&K Scientific LLC. (n.d.). 4-Bromophenacyl-trifluoromethanesulfonate. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. jk-sci.com [jk-sci.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. 4-Bromophenacyl bromide | C8H6Br2O | CID 7454 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cdhfinechemical.com [cdhfinechemical.com]

Technical Support Center: Stability and Handling of 4-Bromophenacyl Triflate in Solution

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals utilizing 4-Bromophenacyl triflate. Given its high reactivity, understanding the stability of this compound in solution is critical for successful and reproducible experimentation. This document provides troubleshooting guidance and answers to frequently asked questions to address common challenges.

Introduction

4-Bromophenacyl triflate (also known as 4-Bromophenacyl trifluoromethanesulfonate) is a potent electrophilic reagent widely used for the alkylation of nucleophiles, particularly in the derivatization of carboxylic acids for HPLC analysis and the modification of proteins.[1][2] Its efficacy stems from the trifluoromethanesulfonate (triflate) group, which is an excellent leaving group.[3] However, this high reactivity also makes it susceptible to degradation in solution, a factor that must be carefully managed to ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of 4-Bromophenacyl triflate degradation in solution?

A1: The stability of 4-Bromophenacyl triflate is primarily compromised by:

• Solvolysis: Reaction with solvent molecules. Protic solvents, such as water and alcohols, can act as nucleophiles, attacking the electrophilic carbon and leading to hydrolysis or the formation of ether byproducts.

• Presence of Nucleophiles: The compound will readily react with any nucleophilic species present in the solution, including buffer components (e.g., Tris), or impurities.

• pH: The stability of 4-Bromophenacyl triflate is pH-dependent. Basic conditions can accelerate hydrolysis.

• Temperature: Higher temperatures increase the rate of decomposition reactions.

• Light Exposure: Some sources recommend avoiding light exposure during storage.[4]

Q2: How should I properly store 4-Bromophenacyl triflate?

A2: Both the solid compound and its solutions require specific storage conditions to maintain stability:

• Solid Form: The compound should be stored in a tightly sealed container in a dry environment, with recommended temperatures ranging from 2-8°C for short-term and -20°C for longer-term storage.[5][6][7] It is also advisable to store it locked up and protected from light.[4]

• In Solution: Stock solutions should be prepared in an anhydrous, aprotic solvent such as acetonitrile. It is best to store solutions at -20°C or colder in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles and exposure to atmospheric moisture.[5]

Q3: What are the signs of degradation?

A3: Degradation can manifest in several ways:

• Visual Changes: A change in the color of a solution or the formation of a precipitate can indicate the presence of decomposition products.

• Reduced Reactivity: The most common sign of degradation is a decrease in the yield of your desired product or a complete failure of the reaction. This indicates that the active reagent has been consumed by side reactions.

• Appearance of Byproducts: Chromatographic analysis (e.g., HPLC, LC-MS) may reveal unexpected peaks corresponding to the masses of degradation products.

Troubleshooting Guide

This section provides solutions to specific problems that may arise during experiments involving 4-Bromophenacyl triflate.

Issue 1: Inconsistent or Low Yields in Derivatization Reactions

You are using 4-Bromophenacyl triflate to derivatize carboxylic acids for HPLC analysis, but your peak areas are inconsistent or lower than expected.

• Solution 1: Use Freshly Prepared Solutions.

  • Action: Prepare a fresh solution of 4-Bromophenacyl triflate in anhydrous acetonitrile for each experiment.

  • Rationale: The reagent can degrade even in aprotic solvents if trace amounts of water are present. Studies have shown that reactions with carboxylate salts in acetonitrile can proceed to completion in minutes at room temperature, highlighting the high reactivity of the compound.[1] Preparing the solution immediately before use ensures maximum potency.

• Solution 2: Ensure Anhydrous Conditions.

  • Action: Use a new, sealed bottle of high-purity anhydrous acetonitrile. Handle the solid reagent and prepare solutions under an inert atmosphere (e.g., in a glovebox) if possible.

  • Rationale: Water is a nucleophile that will hydrolyze 4-Bromophenacyl triflate. Minimizing its presence is crucial for maintaining the reagent's integrity.

• Solution 3: Optimize Reaction Stoichiometry.

  • Action: Use a slight excess of the 4-Bromophenacyl triflate relative to your analyte.

  • Rationale: Research has indicated that optimal reaction rates for derivatization are achieved with a 10-fold excess of the alkylating agent.[1] This ensures that the reaction goes to completion even if minor degradation of the reagent occurs.

Caption: Recommended workflow for the preparation and storage of 4-Bromophenacyl triflate stock solutions.

Issue 2: Observation of Unknown Peaks in Mass Spectrometry Analysis

Your reaction mixture shows unexpected masses, suggesting the formation of byproducts.

• Solution 1: Evaluate Your Buffer System.

  • Action: Avoid buffers containing nucleophilic functional groups, such as primary or secondary amines (e.g., Tris). Use non-nucleophilic buffers like MES, HEPES, or phosphate buffers.

  • Rationale: 4-Bromophenacyl triflate is a powerful electrophile and will react with any available nucleophile.[2] Buffer components can compete with your target molecule, leading to the formation of undesired adducts.

• Solution 2: Consider Solvent-Adduct Formation.

  • Action: If using a solvent other than acetonitrile or another suitable aprotic solvent, consider the possibility of solvolysis.

  • Rationale: Protic solvents like methanol or ethanol will react with 4-Bromophenacyl triflate. Even the triflate anion itself can act as a nucleophile under certain conditions, although this is less common.[8]

Caption: Common decomposition pathways of 4-Bromophenacyl triflate in the presence of various nucleophiles.

Summary of Stability in Common Solvents

Solvent	Type	Stability	Comments
Acetonitrile (anhydrous)	Aprotic	High	Recommended solvent for stock solutions.
Dimethylformamide (anhydrous)	Aprotic	High	Another suitable solvent for stock solutions.
Water	Protic	Very Low	Rapid hydrolysis will occur.
Methanol/Ethanol	Protic	Very Low	Solvolysis will lead to byproduct formation.
Buffers with Amines (e.g., Tris)	Nucleophilic	Very Low	The reagent will react with the buffer components.

References

• Fande Biological Technology Co. 4-Bromophenacyl Triflate. [Link]

• Knapp, D. R., & Krueger, S. (1975). Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. Analytical Letters, 8(9), 603-610. [Link]

• PubChem. 4-Bromophenacyl bromide. [Link]

• Bols, M., & Liang, X. (2018). Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry. Molecules, 23(7), 1647. [Link]

• Organic Syntheses. p-BROMOPHENACYL BROMIDE. [Link]

• Al-Awadi, N. A., El-Dusouqui, O. M., Mathew, T., & El-Naggar, G. (2011). Kinetic studies of the reaction of phenacyl bromide derivatives with sulfur nucleophiles. Journal of Physical Organic Chemistry, 24(10), 896-903. [Link]

• Košmrlj, J., Kokalj, D., & Stavber, S. (2022). Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton. ACS Omega, 7(23), 20025–20033. [Link]

Sources

• 1. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. Kinetics of Nucleophilic Substitution of Compounds Containing Multiple Leaving Groups Bound to a Neopentyl Skeleton - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tcichemicals.com [tcichemicals.com]
• 5. bio-fount.com [bio-fount.com]
• 6. 93128-04-2 CAS MSDS (4-BROMOPHENACYL-TRIFLUOROMESYLATE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 4-BROMOPHENACYL-TRIFLUOROMESYLATE | 93128-04-2 [chemicalbook.com]
• 8. Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]

Preventing the decomposition of 4-Bromophenacyl triflate during reactions

Welcome to the technical support center for 4-Bromophenacyl triflate. As a highly reactive electrophilic reagent, 4-Bromophenacyl triflate is a powerful tool in organic synthesis, particularly for the alkylation of nucleophiles and the derivatization of carboxylic acids for analytical applications.[1] However, its high reactivity also makes it susceptible to decomposition under various experimental conditions. This guide is designed to provide researchers, scientists, and drug development professionals with in-depth troubleshooting advice and answers to frequently asked questions to ensure successful and reproducible results.

Troubleshooting Guide: Preventing Decomposition

This section addresses common issues encountered during reactions involving 4-Bromophenacyl triflate and provides solutions based on mechanistic principles.

Issue 1: Low or No Yield of the Desired Alkylated Product, with Unidentifiable Byproducts.

• Potential Cause A: Favorskii Rearrangement.

  • Explanation: As an α-keto compound with an excellent leaving group (triflate), 4-Bromophenacyl triflate is highly susceptible to the Favorskii rearrangement in the presence of a base. This is particularly problematic with alkoxide or hydroxide bases. The reaction proceeds through a cyclopropanone intermediate, which then rearranges to form a carboxylic acid derivative (e.g., an ester if an alkoxide is used), rather than the desired SN2 product.[2][3][4]

  • Solution:

    • Choice of Base: Avoid using strong, nucleophilic bases like sodium methoxide, sodium hydroxide, or potassium tert-butoxide. Instead, opt for a non-nucleophilic, hindered amine base such as N,N-diisopropylethylamine (Hünig's base) or 2,6-lutidine.[5] These bases are capable of deprotonating your nucleophile (e.g., a carboxylic acid) without attacking the electrophilic centers of the 4-Bromophenacyl triflate.

    • Order of Addition: Add the base to your nucleophile first to form the corresponding salt in situ. Then, slowly add the 4-Bromophenacyl triflate solution to the reaction mixture. This minimizes the concentration of free base that could initiate the Favorskii rearrangement.

• Potential Cause B: Hydrolysis of the Triflate Group.

  • Explanation: 4-Bromophenacyl triflate is sensitive to moisture. Water can act as a nucleophile, attacking the electrophilic carbon and leading to the hydrolysis of the triflate group. This results in the formation of 4-bromo-α-hydroxyacetophenone, which is unreactive towards further alkylation. This hydrolysis is accelerated by the presence of bases.

  • Solution:

    • Anhydrous Conditions: Ensure that all solvents and reagents are rigorously dried before use. Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon).

    • Proper Storage: Store 4-Bromophenacyl triflate in a desiccator at low temperatures (2-8°C for short-term, -20°C for long-term) to prevent degradation from atmospheric moisture.

Issue 2: Formation of Multiple Products in Reactions with Amine Nucleophiles.

• Potential Cause: Over-alkylation.

  • Explanation: Primary and secondary amines are excellent nucleophiles and can react with 4-Bromophenacyl triflate to form the desired mono-alkylated product. However, this product is also a nucleophile and can react with another molecule of 4-Bromophenacyl triflate, leading to di- and even tri-alkylation, and ultimately the formation of a quaternary ammonium salt.

  • Solution:

    • Stoichiometry Control: Use a significant excess of the amine nucleophile relative to the 4-Bromophenacyl triflate. This increases the probability that the triflate will react with the starting amine rather than the alkylated product.

    • Slow Addition: Add the 4-Bromophenacyl triflate solution dropwise to the reaction mixture containing the amine. This helps to maintain a low concentration of the alkylating agent, disfavoring over-alkylation.

Issue 3: Reaction Mixture Turns Dark Brown or Black, with Low Product Yield.

• Potential Cause: Thermal Decomposition.

  • Explanation: While some protocols suggest heating, for instance, in the derivatization of fatty acids at 80°C for a short period, prolonged heating or excessively high temperatures can lead to the decomposition of 4-Bromophenacyl triflate. Thermal degradation of brominated organic compounds can produce hydrogen bromide and other reactive species that can lead to complex side reactions and polymerization.[6]

  • Solution:

    • Temperature Control: Most reactions with this highly reactive triflate proceed rapidly at room temperature or even lower temperatures.[5] Avoid unnecessary heating. If heating is required to drive the reaction to completion, carefully optimize the temperature and reaction time, monitoring the reaction progress closely (e.g., by TLC or LC-MS).

    • Light Protection: Protect the reaction from light, as photochemical reactions, including a photo-Favorskii type reaction, can also be a potential decomposition pathway for phenacyl derivatives.[7]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for reactions with 4-Bromophenacyl triflate?

A1: Acetonitrile is a commonly used solvent and has been shown to be effective for the derivatization of carboxylic acids.[5] Other polar aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF) can also be used, provided they are anhydrous. The choice of solvent may also depend on the solubility of your nucleophile.

Q2: How can I monitor the progress of my reaction?

A2: Thin-layer chromatography (TLC) is a convenient method. You can spot the reaction mixture alongside your starting nucleophile and 4-Bromophenacyl triflate. The disappearance of the starting materials and the appearance of a new spot corresponding to your product will indicate the reaction's progress. For more quantitative analysis, high-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS) are excellent techniques.

Q3: My 4-Bromophenacyl triflate has turned slightly yellow. Can I still use it?

A3: A slight yellowing may indicate minor decomposition. While it might still be usable for some applications, it is advisable to purify it before use in sensitive reactions where stoichiometry is critical. Purification can be attempted by recrystallization from a non-polar solvent, though care must be taken to avoid moisture and excessive heat. For best results, using a fresh, colorless batch is recommended.

Q4: What are the primary hazardous decomposition products?

A4: Under fire conditions or significant thermal decomposition, 4-Bromophenacyl triflate can release toxic and corrosive fumes, including carbon oxides (CO, CO₂) and hydrogen bromide gas.[6]

Experimental Protocols

Protocol 1: General Procedure for the Derivatization of Carboxylic Acids

This protocol is adapted from established methods for forming 4-bromophenacyl esters for HPLC analysis.[5][8]

• Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 equivalent) in anhydrous acetonitrile.

• Base Addition: Add N,N-diisopropylethylamine (Hünig's base) (1.5 equivalents) to the solution and stir for 5 minutes at room temperature.

• Alkylation: In a separate flask, prepare a solution of 4-Bromophenacyl triflate (1.2 equivalents) in anhydrous acetonitrile. Add this solution dropwise to the carboxylic acid/base mixture over 5-10 minutes.

• Reaction: Stir the reaction mixture at room temperature. Monitor the reaction by TLC or LC-MS. Reactions are typically complete within 15-30 minutes.

• Work-up: Once the reaction is complete, quench with a small amount of water. Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with a dilute aqueous acid (e.g., 0.1 M HCl), followed by saturated aqueous sodium bicarbonate, and finally brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Parameter	Recommendation	Rationale
Base	N,N-diisopropylethylamine	Hindered, non-nucleophilic base to prevent Favorskii rearrangement.[5]
Solvent	Anhydrous Acetonitrile	Polar aprotic solvent that facilitates SN2 reactions.[5]
Temperature	Room Temperature	Sufficient for rapid reaction due to the high reactivity of the triflate.[5]
Atmosphere	Inert (N₂ or Ar)	Prevents moisture-induced hydrolysis of the triflate.

Visualizing Decomposition Pathways

To better understand the competing reactions, the following diagrams illustrate the desired SN2 pathway versus the primary decomposition routes.

Caption: Simplified mechanism of the Favorskii rearrangement.

References

• Wikipedia. Favorskii rearrangement. [Link]

• NROChemistry. Favorskii Rearrangement. [Link]

• Merck Index. Favorskii Rearrangement; Wallach Degradation. [Link]

• PubMed. Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. [Link]

• PubMed Central. The Photo-Favorskii Reaction of p-Hydroxyphenacyl Compounds Is Initiated by Water-Assisted, Adiabatic Extrusion of a Triplet Biradical. [Link]

• Organic Chemistry Portal. Favorskii Reaction. [Link]

• ResearchGate. FT-IR spectra of 4-bromophenacyl bromide (a), p-bromo b-ketosulfone.... [Link]

• ResearchGate. Mechanism of the solvolysis of α-keto triflate 1. [Link]

• PubChem. 4-Bromophenacyl bromide. [Link]

• ResearchGate. Mechanism of nucleophilic substitutions at phenacyl bromides with pyridines. A computational study of intermediate and transition state. [Link]

• Nature Portfolio. One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. [Link]

• SciSpace. Mechanism of nucleophilic substitutions at phenacyl bromides with pyridines. A computational study of intermediate and transition state (2008). [Link]

• PubMed. Chemical conversion of alpha-amino acids into alpha-keto acids by 4,5-epoxy-2-decenal. [Link]

• PubMed Central. Trifluoromethanesulfonate Anion as Nucleophile in Organic Chemistry. [Link]

• ResearchGate. Kinetic studies of the reaction of phenacyl bromide derivatives with sulfur nucleophiles. [Link]

• ResearchGate. Kinetic Study and Mechanism Hydrolysis of 4‐Bromo‐3,5 dimethylphenyl N‐methylcarbamate in Aqueous Media. [Link]

• PubMed. The complex fate of alpha-ketoacids. [Link]

• PubMed. High-performance Liquid Chromatographic Separation of Acylcarnitines Following Derivatization With 4'-bromophenacyl Trifluoromethanesulfonate. [Link]

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• ResearchGate. Solvent effects on the spectroscopic properties of triarylmethane dyes. [Link]

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• MDPI. Current Status of Research on Synthesis of α-Keto Acids and Their Esters. [Link]

• Cambridge Open Engage. Quantitative Real-Time Fluorine NMR Spectroscopy for Enzyme Kinetics: Hydrolysis of N-trifluoroacetylglycine (TFAG) by Acylase I. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Quantification of Carboxylic Acids as 4-Bromophenacyl Esters by HPLC-UV

For researchers, scientists, and drug development professionals, the accurate quantification of carboxylic acids, including fatty acids, is a frequent analytical challenge. Due to their general lack of a strong native chromophore, direct analysis by High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection is often impractical due to poor sensitivity. A robust and widely adopted solution is the pre-column derivatization of these analytes with a UV-absorbing tag. This guide provides an in-depth technical comparison of the HPLC-UV method for quantifying carboxylic acids as their 4-bromophenacyl esters, benchmarked against alternative analytical technologies.

The Rationale for Derivatization: Transforming Analytes for Enhanced Detection

The core principle of this method lies in a chemical reaction that attaches a molecule with a strong UV absorbance, a chromophore, to the target analyte. In this case, 4-bromophenacyl bromide (p-BPB) serves as an excellent derivatizing agent for carboxylic acids. The reaction proceeds via nucleophilic substitution, where the carboxylate anion attacks the electrophilic benzylic carbon of p-BPB, forming a stable 4-bromophenacyl ester. This ester possesses a strong UV absorbance, typically around 254-263 nm, allowing for highly sensitive detection by standard HPLC-UV systems.[1][2]

This pre-column derivatization strategy effectively overcomes the inherent limitations of analyzing non-chromophoric carboxylic acids, transforming them into compounds readily quantifiable by one of the most common and accessible analytical techniques in the laboratory.

Experimental Workflow: From Sample to Quantifiable Peak

The analytical process can be systematically broken down into two main stages: derivatization and HPLC-UV analysis. The following diagram illustrates the key steps involved.

Caption: Experimental workflow for the quantification of carboxylic acids.

Detailed Experimental Protocol: A Step-by-Step Guide

This protocol provides a comprehensive, self-validating methodology for the quantification of a model long-chain fatty acid, such as 12-hydroxydodecanoic acid (12-HDA), as its 4-bromophenacyl ester.[3]

1. Materials and Reagents:

• Fatty Acid Standard (e.g., 12-HDA, ≥98% purity)

• 4-Bromophenacyl Bromide (p-BPB), derivatization grade

• Triethylamine (TEA), HPLC grade

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, HPLC grade, deionized

• Potassium Hydroxide (KOH)

• Phenolphthalein solution

2. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the fatty acid standard and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with methanol to achieve a concentration range suitable for creating a calibration curve (e.g., 1 µg/mL to 100 µg/mL).

3. Sample Preparation and Derivatization:

• Sample Extraction (from a liquid matrix): For a sample like plasma, a liquid-liquid extraction would be performed to isolate the lipid fraction containing the fatty acids.

• Neutralization: Dissolve the dried extract or a known amount of standard in methanol. Neutralize the solution to a phenolphthalein endpoint with a methanolic KOH solution.[3]

• Derivatization Reaction:

  • Evaporate the methanol under a stream of nitrogen.

  • Add 100 µL of a 10 mg/mL solution of p-BPB in acetonitrile and 50 µL of a 10 mg/mL solution of triethylamine in acetonitrile.[3]

  • Seal the reaction vial and heat at 70°C for 30 minutes.[3]

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent and reconstitute the residue in a known volume of the mobile phase for HPLC analysis.

4. HPLC-UV Method:

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: A gradient of acetonitrile and water is typically used. For example, a starting condition of 70:30 (v/v) Acetonitrile:Water, grading to 95:5 (v/v) Acetonitrile:Water over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection Wavelength: 263 nm.

  • Injection Volume: 20 µL.

Performance Characteristics and Method Validation

A robust analytical method must be validated to ensure its suitability for the intended purpose. The validation of this HPLC-UV method should be performed in accordance with the International Conference on Harmonization (ICH) guidelines Q2(R2). The following table summarizes typical performance characteristics for the quantification of a fatty acid as its 4-bromophenacyl ester.

Parameter	Typical Performance	Description
Linearity (r²)	> 0.999	The method demonstrates a linear relationship between concentration and detector response over a defined range.
Limit of Detection (LOD)	10-50 ng/mL	The lowest concentration of analyte that can be reliably detected.
Limit of Quantification (LOQ)	40-150 ng/mL	The lowest concentration of analyte that can be quantified with acceptable precision and accuracy.
Precision (%RSD)	< 2%	The closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.
Accuracy (% Recovery)	95-105%	The closeness of the test results obtained by the method to the true value.
Specificity	No interference from endogenous components	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.
Robustness	Unaffected by minor variations in method parameters	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.

Note: The presented values are representative and should be experimentally determined for each specific application.

Comparative Analysis: HPLC-UV vs. Alternative Methods

While the HPLC-UV method for 4-bromophenacyl esters is a powerful tool, it is essential to understand its position relative to other common analytical techniques for fatty acid quantification, namely Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Method	Principle	Advantages	Disadvantages
HPLC-UV (with Derivatization)	Separation of UV-active derivatives by liquid chromatography and quantification by UV absorbance.	- High accessibility and lower cost of instrumentation.- Robust and reproducible.- Good sensitivity for derivatized analytes.	- Requires a pre-column derivatization step.- Potential for incomplete derivatization or side reactions.- Limited structural information from UV detection alone.
GC-MS (with Derivatization)	Separation of volatile fatty acid methyl esters (FAMEs) by gas chromatography and detection by mass spectrometry.	- High separation efficiency for complex mixtures.- Provides structural information from mass spectra.- Well-established and extensively documented.	- Requires derivatization to volatile esters (FAMEs).- High temperatures can lead to degradation of some unsaturated fatty acids.- Not suitable for non-volatile compounds.
LC-MS	Separation by liquid chromatography and detection by mass spectrometry.	- High sensitivity and selectivity.- Can analyze underivatized fatty acids.- Provides molecular weight and structural information.- Suitable for a wide range of analytes.	- Higher cost of instrumentation and maintenance.- Potential for matrix effects and ion suppression.- Can be more complex to operate and maintain.

Conclusion: Selecting the Optimal Analytical Strategy

The choice of analytical method for the quantification of carboxylic acids depends on the specific research question, available instrumentation, and the required level of sensitivity and structural information.

The HPLC-UV method with 4-bromophenacyl bromide derivatization stands out as a highly reliable, cost-effective, and accessible technique for routine quantification. Its robustness and good performance characteristics make it an excellent choice for quality control, stability studies, and other applications where high-throughput and reproducible results are paramount.

For applications requiring the simultaneous analysis of a complex mixture of fatty acids with detailed structural elucidation, GC-MS remains a gold standard. When ultimate sensitivity and the ability to analyze underivatized compounds in complex biological matrices are critical, LC-MS offers unparalleled capabilities.

By understanding the principles, performance, and comparative advantages of each method, researchers can confidently select the most appropriate analytical strategy to achieve their scientific goals.

References

• Czauderna, M., & Kowalczyk, J. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. Journal of Animal and Feed Sciences, 11(3), 429-438. Available at: [Link]

• Czauderna, M., et al. (2002). A highly efficient method for derivatization of fatty acids for high performance liquid chromatography. ResearchGate. Available at: [Link]

• Dr. Maisch GmbH. (n.d.). Fatty Acid Analysis by HPLC - p-Bromophenacylesters of Fatty Acids. Available at: [Link]

• Cyberlipid Center. (n.d.). SEPARATION OF FATTY ACIDS BY HPLC. Available at: [Link]

• Nacalai Tesque, Inc. (n.d.). Fatty Acid Analysis by HPLC. Available at: [Link]

• Durst, H. D., et al. (1975). High pressure reverse phase liquid chromatography of fatty acid p-bromophenacyl esters. Analytical Chemistry, 47(11), 1797-1801. Available at: [Link]

• Chen, S. H., & Kou, H. S. (2000). Analysis of fatty acids by column liquid chromatography. Journal of chromatography. A, 881(1-2), 1-17. Available at: [Link]

• Krug, H., & Spiteller, G. (1993). Fast HPLC determination of serum free fatty acids in the picomole range. Clinical chemistry, 39(5), 825-832. Available at: [Link]

• Chromatography Forum. (2005). Fatty acids/CLA by HPLC?. Available at: [Link]

• de Oliveira, D., et al. (2012). Chromatographic analyses of fatty acid methyl esters by HPLC-UV and GC-FID. Journal of the Brazilian Chemical Society, 23(4), 735-743. Available at: [Link]

• Agilent Technologies, Inc. (2011). Reversed Phase HPLC of Fatty Acids. Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). Validation of Analytical Procedures Q2(R2). Available at: [Link]

• European Medicines Agency. (2023). ICH Q2(R2) Validation of analytical procedures. Available at: [Link]

• PubChem. (n.d.). 4-Bromophenacyl bromide. Available at: [Link]

• Grajales-Hernández, D. A., et al. (2014). Liquid chromatography high-resolution mass spectrometry for fatty acid profiling. The Plant journal : for cell and molecular biology, 80(2), 347-359. Available at: [Link]

• Yuenyong, J., et al. (2021). GC-MS and HPLC-DAD analysis of fatty acid profile and functional phytochemicals in fifty cold-pressed plant oils in Thailand. Food chemistry, 339, 128081. Available at: [Link]

• ResearchGate. (n.d.). The theoretical UV-Vis spectra of 2,4'-DBrA molecule gas phase, in ethanol and water. Available at: [Link]

• ResearchGate. (n.d.). Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Available at: [Link]

• Wang, Z., et al. (2009). Reverse-phase high performance liquid chromatography for the determination of tiopronin in human plasma after derivatization with p-bromophenacyl bromide. Journal of Chromatography B, 877(24), 2539-2543. Available at: [Link]

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A Researcher's Guide to Isotopic Labeling: A Comparative Analysis of 4-Bromophenacyl Triflate and Its Alternatives

For researchers in the fields of proteomics, metabolomics, and drug development, the precise quantification of molecules is paramount. Isotopic labeling, coupled with mass spectrometry, has emerged as a powerful technique for achieving this, allowing for the accurate relative and absolute quantification of proteins, peptides, and metabolites. The choice of labeling reagent is a critical decision that dictates the scope and success of these experiments.

This guide provides an in-depth comparison of isotopic labeling strategies, with a focus on the potential application of 4-Bromophenacyl triflate and a thorough evaluation of established alternative reagents. We will delve into the underlying chemistry, compare performance based on experimental data, and provide actionable protocols to empower researchers to make informed decisions for their specific analytical challenges.

The Principle of Chemical Isotopic Labeling

Isotopic labeling involves the incorporation of stable isotopes (e.g., ²H, ¹³C, ¹⁵N) into a molecule. In chemical labeling, this is achieved by reacting a specific functional group in the target analyte with a reagent that carries the isotopic tag. When samples labeled with "light" (natural abundance isotopes) and "heavy" (stable isotopes) reagents are mixed and analyzed by mass spectrometry, they are chemically identical but distinguishable by their mass difference. The ratio of the signal intensities of the heavy and light-labeled analytes provides a precise measure of their relative abundance.

4-Bromophenacyl Triflate: A High-Potential Reagent for Carboxylate Labeling

4-Bromophenacyl triflate, also known as 4-bromophenacyl trifluoromethanesulfonate, is a highly reactive alkylating agent.[1] While it is well-documented as a derivatization reagent for enhancing the UV detection of carboxylic acids in HPLC, its application in isotopic labeling is an area ripe for exploration.[1] The core strengths of this reagent lie in its rapid and efficient reaction with carboxylates at room temperature.[1]

Proposed Isotopic Labeling Strategy with 4-Bromophenacyl Triflate

To be utilized for isotopic labeling, an isotopically enriched version of 4-bromophenacyl triflate would be required. For instance, a deuterated or ¹³C-labeled version of the phenacyl ring could be synthesized. While commercially available isotopic versions are not yet common, synthetic routes to deuterated aromatic compounds are well-established, suggesting that the synthesis of a deuterated 4-bromophenacyl precursor is feasible.

The labeling reaction would proceed via a nucleophilic attack of the carboxylate anion on the α-carbon of the phenacyl group, leading to the formation of a stable ester bond and the displacement of the highly effective triflate leaving group.

A Comparative Analysis of Isotopic Labeling Reagents

The selection of an appropriate isotopic labeling reagent is contingent on the target functional group and the specific requirements of the experiment. Here, we compare the potential of isotopically labeled 4-bromophenacyl triflate with established reagents for labeling carboxylic acids and other key functional groups.

For Carboxylic Acid Labeling:

Reagent	Target Functional Group	Mechanism	Advantages	Disadvantages
(Proposed) Isotopically Labeled 4-Bromophenacyl Triflate	Carboxylic Acids	Nucleophilic Acyl Substitution	- Very fast and efficient reaction at room temperature.[1] - Triflate is an excellent leaving group, driving the reaction to completion.	- Isotopically labeled versions are not readily commercially available. - Limited published data on its use for isotopic labeling in mass spectrometry.
Isotope-Coded p-Dimethylaminophenacyl (DmPA) Bromide	Carboxylic Acids	Nucleophilic Substitution	- High derivatization yield.[2][3] - Enhances chromatographic retention and ionization efficiency.[2][3] - Commercially available in light and heavy forms.	- Requires heating for the reaction to proceed.

For Amine and Thiol Labeling in Proteomics:

While 4-bromophenacyl triflate is specific for carboxylates, a comprehensive understanding of isotopic labeling requires a comparison with reagents targeting other key functional groups, particularly in the context of proteomics.

Reagent	Target Functional Group	Mechanism	Advantages	Disadvantages
Isobaric Tags for Relative and Absolute Quantitation (iTRAQ) & Tandem Mass Tags (TMT)	Primary Amines (N-terminus and Lysine side chains)	Amide bond formation	- High multiplexing capability (up to 18-plex with TMTpro). - Quantification at the MS/MS level, reducing interference.[4]	- Can lead to ratio compression, underestimating true quantitative differences. - More complex data analysis.
Stable Isotope Dimethyl Labeling (SIDL)	Primary Amines	Reductive Amination	- Cost-effective. - Simple and robust reaction. - High labeling efficiency.[5]	- Limited to 2-plex or 3-plex experiments. - Quantification at the MS1 level can be affected by co-eluting species.
Iodoacetamide (and its isotopic variants)	Cysteine Thiols	Alkylation	- Highly specific for reduced cysteines. - Widely used and well-characterized reaction.	- Can lead to off-target modifications of other residues like methionine.

Experimental Protocols

Protocol 1: Proposed Isotopic Labeling of Carboxylic Acids using Deuterated 4-Bromophenacyl Triflate

This protocol is a proposed methodology based on the known reactivity of 4-bromophenacyl triflate.

Materials:

• Deuterated 4-bromophenacyl triflate (d4-4-BPT) - Hypothetical reagent

• Non-deuterated 4-bromophenacyl triflate (d0-4-BPT)

• Carboxylic acid-containing sample (e.g., cell extract, biofluid)

• Acetonitrile (ACN)

• N,N-Diisopropylethylamine (DIPEA)

• Quenching solution (e.g., hydroxylamine)

• LC-MS grade water and solvents

Procedure:

• Sample Preparation: Aliquot equal amounts of the carboxylic acid-containing sample into two microcentrifuge tubes.

• Labeling:

  • To one tube, add a 10-fold molar excess of d0-4-BPT dissolved in ACN.

  • To the other tube, add a 10-fold molar excess of d4-4-BPT dissolved in ACN.

• Reaction Initiation: Add 5 equivalents of DIPEA to each tube to catalyze the reaction.

• Incubation: Vortex briefly and incubate at room temperature for 5 minutes.[1]

• Quenching: Add the quenching solution to consume any unreacted 4-BPT.

• Sample Pooling: Combine the d0- and d4-labeled samples in a 1:1 ratio.

• LC-MS Analysis: Analyze the pooled sample by reverse-phase LC-MS.

Protocol 2: Isotopic Labeling of Carboxylic Acids using DmPA Bromide

This protocol is based on the established method by Guo and Li.[2]

Materials:

• ¹²C-DmPA Bromide (light reagent)

• ¹³C-DmPA Bromide (heavy reagent)

• Carboxylic acid-containing sample

• Acetonitrile (ACN)

• Triethanolamine (TEOA)

• LC-MS grade water and solvents

Procedure:

• Sample Preparation: Aliquot equal amounts of the sample into two reaction vials.

• Reagent Preparation: Prepare fresh solutions of ¹²C-DmPA and ¹³C-DmPA in ACN.

• Labeling:

  • To the "light" sample, add an equal volume of TEOA solution, vortex, and then add the ¹²C-DmPA solution.[2]

  • To the "heavy" sample, add an equal volume of TEOA solution, vortex, and then add the ¹³C-DmPA solution.[2]

• Incubation: Incubate the reactions at 60°C for 1 hour.[2]

• Quenching: Quench the reaction by adding a suitable reagent.

• Sample Pooling: Combine the light and heavy-labeled samples in a 1:1 ratio.

• LC-MS Analysis: Analyze the pooled sample by LC-MS.

Visualizing the Chemistry: Reaction Mechanisms

4-Bromophenacyl Triflate Labeling of a Carboxylic Acid

Caption: Reaction of a carboxylic acid with 4-bromophenacyl triflate.

iTRAQ/TMT Labeling of a Primary Amine

Caption: Amine labeling with an NHS-ester activated isobaric tag.

Conclusion and Future Outlook

The field of quantitative proteomics and metabolomics is continually evolving, with a constant demand for more accurate, sensitive, and high-throughput analytical methods. While established reagents like iTRAQ, TMT, and DmPA bromide have proven invaluable, there is always room for innovation.

4-Bromophenacyl triflate presents an intriguing, albeit currently underexplored, option for the isotopic labeling of carboxylic acids. Its high reactivity under mild conditions is a significant advantage. The development and commercialization of isotopically labeled 4-bromophenacyl triflate could provide researchers with a powerful new tool. Further research is warranted to fully characterize its performance in quantitative mass spectrometry applications and compare it directly with existing methods.

Ultimately, the choice of labeling reagent will always depend on the specific biological question being addressed. By understanding the chemical principles, advantages, and limitations of each approach, researchers can design more effective experiments and generate higher quality, more reliable data.

References

• Guo, K., & Li, L. (2009). High-performance isotope labeling for profiling carboxylic acid-containing metabolites in biofluids by mass spectrometry. Analytical chemistry, 81(10), 3919–3932. [Link]

• Thompson, A., Schäfer, J., Kuhn, K., Kienle, S., Schwarz, J., Schmidt, G., Neumann, T., & Hamon, C. (2019). Tandem mass tags: a novel quantification strategy for comparative analysis of complex protein mixtures by MS/MS. Analytical chemistry, 75(8), 1895–1904. [Link]

• Boersema, P. J., Raijmakers, R., Lemeer, S., Heck, A. J., & Mohammed, S. (2009). Multiplex peptide stable isotope dimethyl labeling for quantitative proteomics. Nature protocols, 4(4), 484–494. [Link]

• Duranti, M. (1979). Derivatization of carboxylic acids by reaction with 4'-bromophenacyl trifluoromethanesulfonate prior to determination by high-performance liquid chromatography. Journal of Chromatography A, 175(2), 368-372. [Link]

• Tian, X., Permentier, H. P., & Bischoff, R. (2023). Chemical isotope labeling for quantitative proteomics. Mass spectrometry reviews, 42(2), 546–576. [Link]

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Safety & Regulatory Compliance

Proper Disposal of 4-Bromophenacyl Triflate: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and professionals in drug development, the meticulous management of chemical reagents is a cornerstone of laboratory safety and regulatory adherence. This guide provides an in-depth, procedural framework for the proper disposal of 4-Bromophenacyl triflate (CAS 93128-04-2), a potent electrophilic reagent.[1][2][3] By elucidating the chemical principles behind its reactivity, this document aims to foster a culture of safety and provide value that extends beyond the product itself.

Understanding the Hazard: The Chemical Nature of 4-Bromophenacyl Triflate

4-Bromophenacyl triflate is a bifunctional compound possessing two highly reactive electrophilic sites: an α-bromoketone and a trifluoromethanesulfonate (triflate) ester. This dual reactivity makes it an invaluable synthetic tool but also necessitates stringent handling and disposal protocols.

• α-Bromoketone Moiety: The phenacyl bromide portion of the molecule is a potent lachrymator and a strong alkylating agent.[4] The electron-withdrawing carbonyl group activates the adjacent carbon-bromine bond, making it highly susceptible to nucleophilic attack.[5] This reactivity is the basis for its use in chemical synthesis but also underlies its ability to alkylate biological macromolecules, leading to severe skin and eye damage, and toxicity if inhaled or ingested.[6][7][8]

• Triflate Group: The trifluoromethanesulfonate group is one of the most effective leaving groups in organic chemistry.[9][10] This property stems from the extreme stability of the triflate anion, which is the conjugate base of the superacid, triflic acid. Consequently, the carbon atom attached to the triflate is highly electrophilic and reactive towards nucleophiles.[11]

The combination of these two reactive centers renders 4-Bromophenacyl triflate a hazardous substance that must be managed with the utmost care throughout its lifecycle, from storage to disposal.

Core Directive: Professional Hazardous Waste Disposal is Mandatory

On-site chemical neutralization of 4-Bromophenacyl triflate by laboratory personnel is strongly discouraged as a routine disposal method. The reaction of this compound with neutralizing agents can be vigorous and unpredictable, potentially leading to the release of hazardous fumes or creating unforeseen hazards.

The standard and required procedure for the disposal of 4-Bromophenacyl triflate and all materials contaminated with it is through a licensed environmental waste management company. These organizations are equipped with the necessary facilities and expertise to handle and dispose of reactive and toxic chemicals safely and in compliance with all relevant regulations.

Step-by-Step Protocol for Waste Segregation and Collection

Proper segregation and collection of waste are critical first steps in the safe disposal of 4-Bromophenacyl triflate.

Step 1: Waste Identification All materials that have come into contact with 4-Bromophenacyl triflate must be classified as hazardous waste. This includes:

• Unused or excess reagent.

• Reaction mixtures containing the compound.

• Solvents used to rinse glassware.

• Contaminated consumables such as gloves, pipette tips, and weighing paper.

Step 2: Waste Collection

• Solid Waste: Collect all solid materials, including residual 4-Bromophenacyl triflate and contaminated consumables, in a clearly labeled, dedicated hazardous waste container. The container should be made of a material compatible with the chemical and should have a secure, tight-fitting lid.

• Liquid Waste: Collect all liquid waste, including reaction mixtures and solvent rinses, in a separate, clearly labeled hazardous waste container. Ensure the container is made of a compatible material and is properly sealed to prevent leaks and evaporation.

Step 3: Labeling All waste containers must be clearly and accurately labeled with the following information:

• The words "Hazardous Waste."

• The full chemical name: "4-Bromophenacyl triflate."

• The primary hazards associated with the waste (e.g., "Corrosive," "Toxic").

• The date of accumulation.

Step 4: Storage Store the sealed and labeled hazardous waste containers in a designated, well-ventilated, and secure area, away from incompatible materials, until they can be collected by a licensed waste disposal service.[6]

Decontamination of Empty Containers

Empty containers that previously held 4-Bromophenacyl triflate must be properly decontaminated before they can be considered non-hazardous.

Step 1: Initial Rinse In a certified chemical fume hood, rinse the empty container three times with a suitable solvent (e.g., acetone).

Step 2: Collection of Rinsate Collect all solvent rinses as hazardous liquid waste in the designated container.

Step 3: Drying Allow the rinsed container to air dry completely in the fume hood.

Step 4: Defacing Obliterate or remove the original label from the dried, decontaminated container.

Step 5: Final Disposal Dispose of the decontaminated container in accordance with your institution's guidelines for non-hazardous laboratory glassware or plasticware.

Emergency Procedures: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate potential hazards.

Step 1: Evacuate and Alert Immediately alert personnel in the vicinity of the spill and evacuate the area if necessary.

Step 2: Ventilate Ensure the area is well-ventilated. If the spill occurs outside of a fume hood, and it is safe to do so, open a window to increase ventilation.

Step 3: Contain Wearing appropriate Personal Protective Equipment (PPE), contain the spill using an inert absorbent material such as vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

Step 4: Collect Carefully sweep or scoop the absorbed material into a designated hazardous waste container.

Step 5: Decontaminate Clean the spill area with a suitable solvent (e.g., acetone), collecting all cleaning materials as hazardous waste. Follow this with a thorough wash with soap and water.

Step 6: Report Report the spill to your institution's Environmental Health and Safety (EHS) department in accordance with established protocols.

Visualizing the Disposal Workflow

The following diagram illustrates the logical workflow for the safe disposal of 4-Bromophenacyl triflate waste.

Caption: Logical workflow for the safe disposal of 4-Bromophenacyl triflate waste.

Principles of Chemical Deactivation (For Informational Purposes Only)

While not recommended for routine disposal, understanding the chemical reactivity of 4-Bromophenacyl triflate can inform decontamination procedures and highlight the hazards of improper disposal. Both the α-bromoketone and the triflate ester are susceptible to hydrolysis, particularly under basic conditions.

• Hydrolysis of the α-Bromoketone: In the presence of a base such as sodium hydroxide, the α-bromoketone can undergo hydrolysis to replace the bromine with a hydroxyl group.

• Hydrolysis of the Triflate Ester: The triflate group is also susceptible to hydrolysis, which would cleave the ester linkage to form an alcohol and triflic acid. Triflic acid is a strong acid and would be neutralized by the base.

A potential, though not recommended, quenching agent could be a solution of a mild nucleophile and base, such as sodium thiosulfate in an aqueous bicarbonate solution. The thiosulfate would readily displace both the bromide and the triflate through nucleophilic substitution. However, the reaction kinetics, potential for side reactions, and exothermicity for 4-Bromophenacyl triflate are not well-documented, making in-lab neutralization a significant safety risk.

Quantitative Data Summary

Property	Value	Source
CAS Number	93128-04-2	[1][3]
Molecular Formula	C₉H₆BrF₃O₄S	[1][3]
Molecular Weight	347.11 g/mol	[1][3]
Primary Hazards	Corrosive, Toxic, Lachrymator	[4][6][7][8]
Incompatible Materials	Strong oxidizing agents, Strong acids, Strong bases	[12]
Storage Temperature	2-8°C, Sealed in dry conditions	[3]

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